Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

• CAS: 85883-85-8

Core Science & Biosynthesis

Physical and chemical properties of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

An In-Depth Technical Guide to the Physicochemical Properties and Characterization of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Preamble: Navigating the Uncharted Territory of a Novel Molecular Scaffold

The compound Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol represents a complex, saturated tricyclic system. A thorough review of publicly accessible chemical databases and literature reveals no specific experimental data for this molecule. This absence suggests it is a novel chemical entity, not a commercially available stock item.

This guide, therefore, transcends a simple data sheet. It is structured as a predictive and methodological whitepaper, designed to provide researchers with a robust framework for understanding, synthesizing, and characterizing this molecule. We will leverage foundational principles of organic chemistry and data from analogous structures to forecast its properties and outline a comprehensive validation workflow. This document serves as a strategic blueprint for the chemical investigation of this and other similarly complex, non-cataloged compounds.

Part 1: Molecular Structure and Predicted Physicochemical Properties

The properties of a molecule are a direct consequence of its structure. By deconstructing the IUPAC name, we can build a 2D and 3D profile from which to infer its behavior.

1.1. Structural Deconstruction

• Core Scaffold: Decahydro-1,4-methanonaphthalene describes a naphthalene ring system that has been fully hydrogenated (Decahydro) and bridged by a methylene group (-methano-) between carbons 1 and 4. This creates a rigid, sterically demanding tricyclic alkane framework.

• Functionalization:

  • A methyl group is located at the C-6 position.

  • A vicinal diol (-6,7-diol) feature, with two hydroxyl (-OH) groups on adjacent carbons, is the primary functional group. The presence of the methyl group on C-6 makes this a tertiary alcohol, while the hydroxyl on C-7 is a secondary alcohol.

This arrangement leads to a calculated molecular formula of C₁₂H₂₀O₂ and a molecular weight of 196.29 g/mol .

1.2. Stereoisomerism: The Primary Challenge

The rigid, bridged structure contains multiple stereocenters. The exact number depends on the conformation of the decalin ring system and the relative orientation of the bridge, methyl, and diol groups. Consequently, a multitude of diastereomers and enantiomers are possible. Any synthesis will likely produce a mixture of these isomers, each with unique physical properties (e.g., melting point, solubility, crystal structure). The separation and characterization of these individual stereoisomers would be a critical and challenging aspect of any research program.

1.3. Predicted Physical Properties

The following properties are predicted based on the molecular structure, dominated by the polarity of the diol and the rigidity of the carbon skeleton.

Property	Predicted Value / Observation	Rationale
Molecular Formula	C₁₂H₂₀O₂	Derived from structural analysis.
Molecular Weight	196.29 g/mol	Sum of atomic weights.
Physical State	Crystalline Solid at STP	The rigid structure and strong intermolecular hydrogen bonding from the diol groups will favor a solid lattice, preventing it from being a liquid or gas.
Melting Point (°C)	High; Estimated >150 °C	Significant energy is required to overcome the extensive hydrogen bonding network in the solid state. This value will vary significantly between different stereoisomers.
Boiling Point (°C)	High; Estimated >300 °C	Strong hydrogen bonding persists in the liquid phase, leading to a very low vapor pressure and a high boiling point. Decomposition may occur before boiling.
Solubility	High: Polar protic solvents (Methanol, Ethanol).Moderate: Polar aprotic solvents (Acetone, THF, Ethyl Acetate).Insoluble: Nonpolar solvents (Hexane, Toluene).	The "like dissolves like" principle applies. The diol's polarity dominates, making it soluble in polar solvents that can act as hydrogen bond donors or acceptors.
pKa	~16-18	Typical pKa range for aliphatic alcohols. The electronic environment is unlikely to cause a significant deviation.

Part 2: Proposed Workflow for Synthesis and Structural Elucidation

For a novel compound, a logical, self-validating workflow is paramount. The following section details a proposed synthetic route and the analytical cascade required to confirm its identity and purity.

2.1. Proposed Synthetic Pathway: Stereoselective Dihydroxylation

A common and effective method for creating a vicinal diol is the dihydroxylation of a corresponding alkene. This approach offers the potential for stereochemical control.

Caption: Proposed synthetic workflow for the target diol.

Expertise in Practice: The choice of dihydroxylation agent is critical.

• Osmium Tetroxide (OsO₄) with a co-oxidant like NMO: This is the gold standard for syn-dihydroxylation, meaning both hydroxyl groups are added to the same face of the double bond. It is high-yielding but expensive and toxic.

• Cold, dilute Potassium Permanganate (KMnO₄): This also produces a syn-diol but is often lower-yielding and can be prone to over-oxidation.

• Anti-dihydroxylation: If an anti-diol is desired, a two-step procedure involving epoxidation followed by acid-catalyzed ring-opening would be employed.

The rigid, bridged nature of the precursor alkene will likely cause one face to be more sterically hindered, leading to a preferential attack from the less-hindered face and potentially a high degree of diastereoselectivity.

2.2. Structural Elucidation Cascade

Once a purified sample is obtained, a multi-technique approach is required to confirm its structure unequivocally.

Caption: Logical workflow for confirming the molecular structure.

2.3. Predicted Spectroscopic Signatures

• Mass Spectrometry (MS): In an ESI-MS experiment (positive mode), the expected molecular ion would be [M+H]⁺ at m/z 197.15. Common fragmentation patterns in EI-MS would include the loss of water ([M-H₂O]⁺) and the loss of the methyl group ([M-CH₃]⁺).

• Infrared (IR) Spectroscopy: The most prominent feature will be a strong, broad absorption band in the region of 3600-3200 cm⁻¹, characteristic of the O-H stretching vibration due to hydrogen bonding. A C-O stretching band should also be visible around 1100-1000 cm⁻¹.

• ¹³C NMR Spectroscopy: Assuming no molecular symmetry, 12 distinct carbon signals are expected. Key signals would include:

  • Two signals in the 70-85 ppm range, corresponding to the carbons bearing the hydroxyl groups (C-6 and C-7).

  • A signal for the methyl carbon between 15-25 ppm.

  • A complex series of signals in the 20-55 ppm range for the remaining aliphatic carbons of the tricyclic core.

• ¹H NMR Spectroscopy: This spectrum would be complex. Key features would include:

  • A singlet or doublet for the methyl group protons (likely 0.8-1.2 ppm).

  • A signal for the proton on C-7 (a -CH(OH)- group), likely a multiplet around 3.5-4.0 ppm.

  • Broad, exchangeable signals for the two hydroxyl protons.

  • A series of complex, overlapping multiplets for the 14 other protons on the saturated framework. 2D NMR techniques like COSY and HSQC would be essential to assign these signals and confirm the carbon-hydrogen connectivity.

Part 3: Predicted Chemical Reactivity

The chemical behavior of this molecule is governed by the vicinal diol functionality.

3.1. Oxidative Cleavage

The presence of a 1,2-diol (vicinal diol) makes the molecule susceptible to oxidative cleavage by specific reagents. This reaction can be a powerful diagnostic tool.

• Periodic Acid (HIO₄) or Lead Tetraacetate (Pb(OAc)₄): These reagents will cleave the C6-C7 bond, breaking the six-membered ring and forming a single, larger dialdehyde molecule. The progress of this reaction could be monitored by the disappearance of the diol starting material and the appearance of aldehyde peaks in the IR (~1725 cm⁻¹) and ¹H NMR (~9-10 ppm) spectra.

3.2. Reactions of the Hydroxyl Groups

• Esterification: The hydroxyl groups can be readily converted to esters by reacting with acyl chlorides or carboxylic anhydrides in the presence of a base. This increases lipophilicity, a common strategy in drug development to improve membrane permeability.

• Protection Chemistry: The diol can be protected by reacting it with an aldehyde or ketone (e.g., acetone) under acidic conditions to form a cyclic acetal (an acetonide). This is useful if chemical modification is required elsewhere on the molecule without affecting the diol.

Conclusion

While Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is not a cataloged chemical, its properties can be reliably predicted from its constituent parts. It is expected to be a high-melting, polar, crystalline solid with a rich stereochemistry. Its chemical reactivity is centered on its vicinal diol group. This guide provides the foundational knowledge and a clear experimental blueprint for any researcher venturing to synthesize, isolate, and characterize this complex and intriguing molecule. The successful execution of the outlined spectroscopic and chemical workflows will provide the definitive, publishable data required to move this compound from a theoretical structure to a well-understood chemical entity.

References

• Title: Osmium Tetroxide Dihydroxylation of Alkenes. Source: Organic Chemistry, 2nd Ed., Jonathan Clayden, Nick Greeves, and Stuart Warren. URL: [Link]

• Title: Dihydroxylation of Alkenes with Potassium Permanganate. Source: Master Organic Chemistry. URL: [Link]

• Title: 2D NMR Spectroscopy. Source: Chemistry LibreTexts. URL: [Link]

• Title: Cleavage of Glycols by Periodic Acid. Source: Organic Chemistry, 5th Ed., Paula Yurkanis Bruice. URL: [Link]

• Title: Protection of Diols – Acetonides. Source: Master Organic Chemistry. URL: [Link]

A Technical Guide to the Stereochemistry and Isomerism of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Abstract: The steric complexity inherent in bridged bicyclic molecules presents a formidable challenge in drug discovery and development. The precise three-dimensional arrangement of atoms can dictate a compound's pharmacological activity, metabolic stability, and toxicity profile. This guide provides an in-depth analysis of the stereochemistry and isomerism of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, a complex tricyclic scaffold. We will systematically deconstruct its stereochemical features, outline robust experimental strategies for the synthesis, separation, and characterization of its stereoisomers, and discuss the critical implications for medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to master the stereochemical challenges of sp³-rich, conformationally restricted molecules.

Introduction: The Primacy of Stereochemistry in Rigid Scaffolds

In modern drug development, the mantra "stereochemistry is everything" has never been more relevant. Chiral molecules and their corresponding enantiomers or diastereomers often exhibit profoundly different biological activities. The decahydro-1,4-methanonaphthalene core represents a class of conformationally rigid, bridged bicyclic systems that offer a unique opportunity to explore chemical space with high sp³-character.[1] This rigidity, however, introduces significant stereochemical complexity.[2]

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, the subject of this guide, is a prime example of such a complex system. Its structure, derived from the parent 1,4-methanonaphthalene (also known as benzonorbornadiene), is fully saturated and functionalized with a vicinal diol and a methyl group.[3][4] Understanding the absolute and relative configurations of its numerous stereocenters is paramount for any medicinal chemistry program utilizing this scaffold. This guide will provide the foundational principles and practical methodologies required to navigate this complexity.

Core Stereochemical Analysis

A thorough understanding of a molecule's stereochemical landscape begins with identifying all sources of chirality and analyzing the relationships between the resulting isomers.

Identification of Stereogenic Centers

The rigid tricyclic structure of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol contains multiple stereogenic centers. Based on standard IUPAC nomenclature for bridged systems, we can identify the following chiral carbons:[5]

• Bridgehead Carbons: C1 and C4

• Ring Fusion Carbons: C4a and C8a

• Substituted Carbons: C6 (bearing both a methyl and a hydroxyl group) and C7 (bearing a hydroxyl group)

This gives a total of six stereogenic centers.

Theoretical Number of Stereoisomers

With 'n' stereogenic centers, the theoretical maximum number of stereoisomers is given by the 2ⁿ rule. For this molecule:

• n = 6

• Maximum stereoisomers = 2⁶ = 64

This large number of potential isomers underscores the critical need for stereocontrolled synthesis and robust analytical methods. The presence of the rigid ring system may introduce elements of symmetry in certain configurations, potentially leading to meso compounds and reducing the total number of unique stereoisomers, though this is less common in such complex, unsymmetrically substituted systems.

Stereochemical Relationships: Enantiomers and Diastereomers

The 64 possible stereoisomers exist as pairs of enantiomers (non-superimposable mirror images) and sets of diastereomers (stereoisomers that are not mirror images). Key stereochemical relationships to consider are:

• Relative stereochemistry of the diol: The hydroxyl groups on C6 and C7 can be syn (on the same face of the ring) or anti (on opposite faces).

• Endo/Exo relationship of substituents: Relative to the methano-bridge, the substituents on the six-membered rings can be oriented exo (away from the bridge) or endo (towards the bridge).[6]

• Configuration of the C6 quaternary center: The relative orientation of the methyl and hydroxyl groups at C6 is fixed for a given stereoisomer.

The interplay of these relationships defines the unique three-dimensional shape of each of the 32 possible diastereomeric pairs.

Caption: Logical breakdown of the stereoisomeric complexity.

Experimental Strategies for Synthesis, Separation, and Characterization

A successful research program requires a multi-faceted experimental approach to control, isolate, and verify the stereochemistry of the target compounds.

Stereoselective Synthesis

Controlling the stereochemical outcome during synthesis is the most efficient strategy. For a scaffold like this, a plausible route could involve:

• Diels-Alder Cycloaddition: Formation of the initial bridged bicyclic core. The stereoselectivity (endo/exo) of this step is a critical control point.

• Hydrogenation: Saturation of the ring system. The choice of catalyst and conditions can influence the stereochemistry of the newly formed chiral centers at the ring junctions.

• Stereoselective Dihydroxylation: Installation of the vicinal diol. Reagents like osmium tetroxide can provide high levels of syn-dihydroxylation, with facial selectivity often directed by existing steric hindrance in the molecule.[7]

Causality Insight: The choice of a dihydroxylation agent is critical. Osmium tetroxide, for instance, typically adds to the less sterically hindered face of an alkene, providing a predictable method for controlling the relative stereochemistry of the resulting diol.[7]

Separation and Resolution of Stereoisomers

When a synthesis yields a mixture of stereoisomers, chromatographic separation is essential.

• Diastereomer Separation: Diastereomers have different physical properties and can often be separated using standard chromatographic techniques like flash column chromatography or standard HPLC.

• Enantiomer Separation (Resolution): Enantiomers have identical physical properties in an achiral environment and require a chiral environment for separation.[8]

Protocol: Chiral HPLC/SFC for Enantiomeric Resolution

This protocol outlines a general approach for separating the enantiomers of a specific diastereomer of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol.

• Column Screening:

  • Justification: No single chiral stationary phase (CSP) is universal. Screening a variety of CSPs (e.g., polysaccharide-based, Pirkle-type, macrocyclic glycopeptides) is the most effective way to find a suitable separation method.[8]

  • Procedure: Dissolve a small amount of the racemic diastereomer in a suitable solvent. Inject onto a panel of analytical-scale chiral columns (e.g., Chiralpak IA, IB, IC) using different mobile phases (e.g., hexane/isopropanol, and methanol/acetonitrile for reversed-phase). Supercritical Fluid Chromatography (SFC) is often faster and provides better resolution for polar molecules like diols.[]

• Method Optimization:

  • Justification: Once a promising CSP is identified, the mobile phase composition, flow rate, and temperature are optimized to maximize the resolution (Rs) between the enantiomeric peaks.

  • Procedure: Systematically vary the percentage of the polar modifier (e.g., isopropanol) in the mobile phase. A lower percentage often increases retention and can improve resolution.

• Preparative Scale-Up:

  • Justification: To obtain sufficient quantities of each enantiomer for biological testing, the analytical method is scaled to a preparative column with the same stationary phase.

  • Procedure: Increase the column diameter and adjust the flow rate accordingly. The sample is dissolved at high concentration and injected repeatedly, with fractions collected for each enantiomer.

• Purity and Configuration Analysis:

  • Justification: It is crucial to verify the enantiomeric excess (ee) of the separated fractions and, eventually, determine the absolute configuration.

  • Procedure: Re-inject the collected fractions onto the analytical chiral column to confirm enantiomeric purity (>99% ee). The absolute configuration must be determined by a subsequent method (see Section 3.3).

Spectroscopic and Crystallographic Characterization

Unambiguous determination of both relative and absolute stereochemistry relies on powerful analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the workhorse for determining the relative stereochemistry of molecules in solution.[10] For a rigid system like decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, specific NMR experiments are particularly informative.

• ¹H NMR: Coupling constants (³JHH) can provide information about dihedral angles via the Karplus equation, helping to define the relative orientation of protons on adjacent carbons.

• 2D NOESY/ROESY: The Nuclear Overhauser Effect (NOE) is a through-space correlation between protons that are close to each other (< 5 Å), irrespective of bonding.[11][12] This is the most powerful NMR method for determining relative stereochemistry in rigid systems.[13] For example, an NOE between the methyl protons (C6-Me) and a bridgehead proton (at C1 or C4) would provide definitive evidence for their syn relationship.

X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for structural elucidation, as it provides an unambiguous determination of both the relative and absolute configuration of a molecule in the solid state.[14][15]

• Principle: By analyzing the diffraction pattern of X-rays passing through a single crystal, the precise 3D location of every atom can be determined. For chiral molecules crystallizing in a non-centrosymmetric space group, anomalous dispersion effects can be used to determine the absolute configuration (e.g., distinguishing the (R,R...) isomer from the (S,S...) isomer).[15][16]

• Self-Validation: The quality of a crystal structure is validated by internal metrics such as the R-factor. The Flack parameter is a critical value used to confidently assign the absolute stereochemistry.[15]

Caption: Experimental workflow for isomer separation and characterization.

Data Presentation and Summary

To effectively manage a project involving this scaffold, all stereoisomers should be cataloged with their defining characteristics.

Table 1: Hypothetical Data for Two Diastereomers

Isomer ID	Stereochemical Descriptors (Relative)	Retention Time (Chiral HPLC)	Key NOE Correlation	Pharmacological Activity (IC₅₀)
DIA-1	syn-diol, exo-methyl	Enantiomer A: 8.5 minEnantiomer B: 10.2 min	C6-Me H ↔ C1-H	Enantiomer A: 15 nMEnantiomer B: >10 µM

| DIA-2 | anti-diol, exo-methyl | Enantiomer C: 12.1 minEnantiomer D: 13.5 min | C6-Me H ↔ C7-H | Enantiomer C: 800 nMEnantiomer D: 950 nM |

This data is illustrative and serves as a template for organizing experimental results.

Implications in Drug Development

The profound impact of stereochemistry on biological activity cannot be overstated. For a molecule like decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, the rigid structure presents a very specific and defined shape to its biological target (e.g., an enzyme active site or a receptor binding pocket).

• Eutomer vs. Distomer: It is highly probable that only one enantiomer (the eutomer) will exhibit the desired pharmacological activity, while its mirror image (the distomer) may be inactive or, in a worst-case scenario, contribute to off-target effects or toxicity.[17]

• Pharmacokinetics: The different shapes of stereoisomers can lead to different rates of metabolism by enzymes such as Cytochrome P450s, affecting the drug's half-life and overall exposure.

• Intellectual Property: A specific, well-characterized stereoisomer represents a distinct chemical entity, which is a critical component of a strong patent position.

Conclusion

The stereochemical complexity of the decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol scaffold, with its 6 stereocenters and 64 potential stereoisomers, presents both a significant challenge and a rich opportunity for medicinal chemists. A disciplined, systematic approach is mandatory. Success hinges on the strategic application of stereoselective synthesis, high-resolution separation techniques, and definitive analytical characterization. By embracing this complexity and employing the robust experimental and analytical workflows detailed in this guide, research organizations can confidently navigate the intricate stereochemical landscape of rigid molecules to unlock novel and potent therapeutics.

References

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An In-depth Technical Guide to the Physicochemical Properties of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is a saturated bicyclic organic compound. An understanding of its fundamental physicochemical properties, such as molecular weight and aqueous solubility, is critical for its application in various research and development fields, including medicinal chemistry and materials science. The molecular weight provides the basis for all stoichiometric calculations, while aqueous solubility is a key determinant of bioavailability, environmental fate, and the design of formulation and delivery systems.

Molecular Weight

The molecular weight of a compound is a fundamental and intrinsic property derived from its chemical formula. For decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, the molecular formula is C₁₂H₂₂O₂.[1][2][3][4] The molecular weight is calculated from the atomic weights of its constituent elements.

Based on the atomic weights of Carbon (12.011 u), Hydrogen (1.008 u), and Oxygen (15.999 u), the molecular weight is calculated as follows:

(12 × 12.011) + (22 × 1.008) + (2 × 15.999) = 198.30 g/mol

This value is critical for converting between mass and moles, preparing solutions of known concentrations, and interpreting analytical data.

Property	Value	Source
Molecular Formula	C₁₂H₂₂O₂	[1][2][3][4]
Molecular Weight	198.30 g/mol	[1][2][3][4]

Aqueous Solubility: A Multifaceted Property

Aqueous solubility is defined as the maximum concentration of a substance that can dissolve in water at a given temperature to form a saturated solution. It is a critical parameter in drug discovery and development, as it directly influences absorption and distribution in biological systems. For environmental science, it helps predict the fate and transport of chemicals.

Direct experimental values for the aqueous solubility of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol are not prominently reported in the scientific literature. Therefore, a combination of theoretical estimation and experimental determination is the recommended approach for a comprehensive understanding.

Theoretical Estimation of Aqueous Solubility

In the absence of experimental data, the aqueous solubility of organic compounds can be estimated using various quantitative structure-property relationship (QSPR) models. One of the most widely used is the General Solubility Equation (GSE) developed by Yalkowsky and Valvani.[5][6][7][8][9]

The GSE provides a straightforward method to estimate the molar solubility (S, in mol/L) of a non-electrolyte from its octanol-water partition coefficient (logP or logKow) and its melting point (MP, in °C).[5][6][7][8][9] The equation is as follows:

log S = 0.8 - logP - 0.01(MP - 25)

• Octanol-Water Partition Coefficient (logP): This parameter quantifies the lipophilicity of a compound. It is the ratio of the concentration of the compound in octanol to its concentration in water at equilibrium.[10] A higher logP value indicates greater lipophilicity and generally lower aqueous solubility.

• Melting Point (MP): The melting point of a solid is an indicator of the strength of the crystal lattice. A higher melting point suggests stronger intermolecular forces in the solid state, which must be overcome for dissolution to occur, thus corresponding to lower solubility.

Experimental Determination of Aqueous Solubility

The most reliable method for determining the aqueous solubility of a compound is through direct experimental measurement. The "shake-flask" method is a widely recognized and robust technique for compounds with solubilities above 10 mg/L, as outlined in OECD Test Guideline 105.[11][12]

• Preparation: An excess amount of solid decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is added to a known volume of deionized water in a flask.

• Equilibration: The flask is sealed and agitated at a constant temperature (typically 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: The suspension is allowed to stand, and the undissolved solid is separated from the aqueous solution by centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

• Quantification: The concentration of the dissolved compound in the clear aqueous phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or UV-Vis spectroscopy.

• Replication: The experiment should be repeated to ensure the reproducibility of the results.

Caption: Workflow for the experimental determination of aqueous solubility using the shake-flask method.

Experimental Determination of the Octanol-Water Partition Coefficient (logP)

Since logP is a critical input for the General Solubility Equation, its experimental determination is often necessary. The shake-flask method is also the standard technique for measuring logP, as described in OECD Test Guideline 107.[13][14][15]

• Pre-saturation: n-Octanol and water are mutually saturated by shaking them together for 24 hours before the experiment.

• Dissolution: A small, known amount of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is dissolved in either the water-saturated octanol or the octanol-saturated water.

• Partitioning: The two phases are mixed in a flask and shaken until equilibrium is reached.

• Phase Separation: The mixture is separated into the octanol and aqueous layers, typically by centrifugation.

• Quantification: The concentration of the compound in each phase is measured using an appropriate analytical method.

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Caption: Workflow for the experimental determination of the octanol-water partition coefficient (logP).

Conclusion

The molecular weight of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is a precisely calculable value of 198.30 g/mol . Its aqueous solubility, a more complex and environmentally dependent property, is not readily found in the literature. This guide outlines a dual approach for researchers: theoretical estimation using established models like the General Solubility Equation, which requires the octanol-water partition coefficient and melting point, and experimental determination via the robust shake-flask method. By following these established scientific protocols, researchers can confidently characterize the physicochemical properties of this and other novel compounds, enabling their effective application in drug development and other scientific disciplines.

References

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• Droge, S. T. J., & Goss, K.-U. (2013). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere, 93(6), 979-990.

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An In-depth Technical Guide to the Diol Cleavage of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Introduction

The oxidative cleavage of vicinal diols is a cornerstone transformation in organic synthesis, enabling the precise scission of carbon-carbon bonds to yield valuable carbonyl compounds. This guide provides a comprehensive technical overview of the mechanisms governing the diol cleavage of a specific, structurally complex substrate: decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol. This polycyclic diol, with its rigid framework and defined stereochemistry, presents unique challenges and opportunities for selective bond cleavage. Understanding the nuances of this reaction is of paramount importance for researchers and scientists engaged in natural product synthesis, medicinal chemistry, and the development of novel therapeutics, as decahydro-1,4-methanonaphthalene scaffolds are found in a variety of biologically active molecules.[1][2][3][4] This document will delve into the primary reagents employed for this transformation, the intricate mechanistic details, the profound influence of stereochemistry, and practical experimental protocols.

Core Mechanisms of Vicinal Diol Cleavage

The cleavage of 1,2-diols, also known as vicinal diols, to produce aldehydes and ketones is a powerful oxidative reaction.[5][6][7] The most common and effective reagents for this purpose are periodates (such as sodium periodate, NaIO₄, and periodic acid, HIO₄) and lead tetraacetate (Pb(OAc)₄).[5][7][8] Both classes of reagents operate through a related mechanistic pathway involving the formation of a cyclic intermediate, which subsequently undergoes fragmentation.

The Role of Cyclic Intermediates

A critical step in the periodate and lead tetraacetate-mediated cleavage of vicinal diols is the formation of a five-membered cyclic intermediate.[6][9][10] This intermediate incorporates the two hydroxyl groups of the diol and the central atom of the oxidizing agent (iodine or lead). The formation and stability of this cyclic ester are paramount and directly influence the rate and success of the cleavage reaction.[9]

The general mechanism proceeds as follows:

• Formation of the Cyclic Ester: The diol coordinates with the oxidizing agent (periodate or lead tetraacetate) to form a cyclic periodate or plumbate ester, respectively.[6][11][12]

• Concerted Electron Rearrangement: The cyclic intermediate undergoes a concerted reorganization of electrons. This process involves the cleavage of the carbon-carbon bond between the two hydroxyl-bearing carbons and the simultaneous formation of two carbonyl groups.[5]

• Product Formation: The fragmentation of the cyclic intermediate yields two carbonyl-containing molecules (aldehydes or ketones, depending on the substitution of the diol) and the reduced form of the oxidizing agent.[5][6]

The Decisive Impact of Stereochemistry

The rigid, polycyclic structure of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol imposes significant stereochemical constraints that dictate its reactivity in diol cleavage reactions. The relative orientation of the two hydroxyl groups is the single most important factor determining the feasibility and rate of the reaction.

For the formation of the requisite five-membered cyclic intermediate, the two hydroxyl groups must be able to adopt a syn-periplanar or a gauche conformation, allowing them to approach and bond to the central atom of the oxidant.[11]

• cis-Diols: In cyclic systems, cis-diols, where the hydroxyl groups are on the same face of the ring system, are ideally positioned to form the cyclic intermediate. Consequently, cis-diols typically undergo oxidative cleavage much more rapidly than their trans-counterparts.[6][8][10]

• trans-Diols: Conversely, trans-diols, with hydroxyl groups on opposite faces of the ring, often cannot achieve the necessary proximity for cyclic ester formation without significant ring strain.[6] In many cases, rigid trans-diols are unreactive towards periodate or lead tetraacetate cleavage under standard conditions.[6][11]

The decahydro-1,4-methanonaphthalene framework is a rigid system. Therefore, the stereochemical relationship of the C6 and C7 hydroxyl groups in decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is fixed. If the diol is a cis-diol, it will be highly susceptible to oxidative cleavage. If it is a trans-diol, the reaction is likely to be significantly slower or may not proceed at all.

Visualizing the Mechanistic Pathways

The following diagrams illustrate the generalized mechanisms for periodate and lead tetraacetate cleavage and the critical influence of stereochemistry.

Caption: Generalized mechanism of periodate-mediated diol cleavage.

Caption: Impact of diol stereochemistry on cleavage rate.

Key Reagents and Experimental Considerations

While both periodates and lead tetraacetate are effective, the choice of reagent can be influenced by the specific substrate and desired reaction conditions.

Sodium Periodate (NaIO₄) / Periodic Acid (HIO₄)

Periodate-based reagents are widely used due to their selectivity and relatively mild reaction conditions.[5][6]

• Solvent Systems: Reactions are typically carried out in protic solvents such as water, methanol, or aqueous mixtures of organic solvents like tetrahydrofuran (THF) or acetone.[11]

• pH: The reaction is generally performed under neutral or mildly acidic conditions.

• Workup: The workup usually involves partitioning between an organic solvent and water, followed by standard extraction and purification procedures. The iodate byproduct (IO₃⁻) is water-soluble and easily removed.[11]

Lead Tetraacetate (Pb(OAc)₄)

Lead tetraacetate, also known as LTA, is another powerful reagent for diol cleavage, often referred to as the Criegee oxidation.[10][12][13]

• Solvent Systems: LTA reactions are typically performed in anhydrous aprotic solvents like benzene, toluene, or dichloromethane.[10][12] The presence of water can lead to hydrolysis of the reagent.[12] However, for some substrates, the reaction can be conducted in wet or even aqueous solutions if the rate of oxidation is faster than hydrolysis.[12]

• Toxicity: A significant consideration when using LTA is its high toxicity.[10] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Workup: Workup involves quenching the excess reagent, followed by extraction and purification.

Comparative Data of Cleavage Reagents

Reagent	Typical Solvents	Key Advantages	Key Disadvantages
NaIO₄ / HIO₄	Water, Methanol, THF/Water	High selectivity, mild conditions, low toxicity, easy workup	Slower reaction rates for some sterically hindered diols
Pb(OAc)₄	Benzene, Toluene, CH₂Cl₂	Generally faster reaction rates, effective for a wide range of diols	High toxicity, requires anhydrous conditions, more complex workup

Experimental Protocols

The following are representative, detailed protocols for the oxidative cleavage of a vicinal diol. These should be adapted based on the specific stereochemistry of the decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol isomer being investigated.

Protocol 1: Periodate Cleavage of a cis-Diol

Objective: To perform the oxidative cleavage of cis-decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol using sodium periodate.

Materials:

• cis-Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

• Sodium periodate (NaIO₄)

• Methanol

• Water

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel, standard glassware

Procedure:

• Dissolve the cis-diol (1.0 eq) in a 1:1 mixture of methanol and water in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add sodium periodate (1.1 eq) portion-wise over 10 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the methanol under reduced pressure.

• Dilute the remaining aqueous mixture with water and extract with dichloromethane (3 x volume).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude dialdehyde product.

• Purify the product by column chromatography on silica gel.

Protocol 2: Lead Tetraacetate (Criegee) Oxidation

Objective: To perform the oxidative cleavage of a diol using lead tetraacetate.

Materials:

• Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

• Lead tetraacetate (Pb(OAc)₄)

• Anhydrous benzene or toluene

• Ethylene glycol

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, standard glassware (all oven-dried)

Procedure:

• In an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the diol (1.0 eq) in anhydrous benzene.

• Add lead tetraacetate (1.05 eq) to the solution.

• Stir the reaction mixture at room temperature. The reaction is often rapid, and progress should be monitored closely by TLC.

• Upon completion, quench the reaction by adding a few drops of ethylene glycol to consume any excess Pb(OAc)₄.

• Filter the mixture through a pad of Celite® to remove the lead salts.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography.

Caption: General experimental workflow for diol cleavage.

Conclusion

The oxidative cleavage of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is a powerful synthetic tool that is critically dependent on the stereochemical relationship between the two hydroxyl groups. cis-Diols are expected to undergo rapid cleavage via a cyclic intermediate when treated with periodates or lead tetraacetate, while the corresponding trans-diols will react much more slowly, if at all. The choice between periodate and lead tetraacetate will depend on factors such as substrate sensitivity, desired reaction conditions, and safety considerations. The protocols and mechanistic insights provided in this guide offer a robust framework for researchers and drug development professionals to effectively utilize this important transformation in their synthetic endeavors. Careful consideration of the principles outlined herein will enable the predictable and efficient synthesis of target molecules derived from this complex polycyclic scaffold.

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• Criegee Oxidation Reactions || Lead tetraacetate || Important Practice Questions || Organic Reagent - YouTube. (2022, March 14). Retrieved from [Link]

• Cleavage of vicinal diols by iodine triacetate and iodine(I) acetate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Retrieved from [Link]

• Nitroxyl Radical/PhI(OAc)2: One-Pot Oxidative Cleavage of Vicinal Diols to (Di)Carboxylic Acids | Organic Letters - ACS Publications. (2012, September 19). Retrieved from [Link]

• Ch15: Oxidation cleavage of 1,2-diols - University of Calgary. (n.d.). Retrieved from [Link]

• Formation of substituted dioxanes in the oxidation of gum arabic with periodate - PMC - NIH. (n.d.). Retrieved from [Link]

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• CN101531564A - Method for synthesizing 1,4-dihydro-1,4-methanonaphthalene - Google Patents. (n.d.).

• 1,6-DIOXO-8a-METHYL-1,2,3,4,6,7,8,8a-OCTAHYDRONAPHTHALENE - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Synthesis and Characterization of New Dihydronaphthalene Candidates as Potent Cytotoxic Agents against MCF-7 Human Cancer Cells - PMC. (n.d.). Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Catalytic Production of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Document Type: Technical Application Note & Standard Operating Protocol (SOP) Target Audience: Synthetic Chemists, Drug Metabolism and Pharmacokinetics (DMPK) Scientists, and Process Engineers.

Executive Summary

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol (CAS: 85883-85-8) is a highly rigid, bridged tricyclic vicinal diol. Its unique stereoelectronic profile makes it a valuable intermediate in the synthesis of complex organic materials, fragrances, and biologically active compounds. Furthermore, its corresponding epoxide precursor (decahydro-6-methyl-1,4-methanonaphthalene-6,7-epoxide) is an excellent, highly selective substrate for microsomal epoxide hydrolase (mEH). Consequently, the diol serves as a critical biomarker and analytical standard in DMPK profiling and xenobiotic detoxification assays[1].

This application note details three distinct catalytic strategies for synthesizing this molecule from its alkene or epoxide precursors, providing mechanistic rationales, step-by-step protocols, and comparative data to guide experimental design.

Mechanistic Insights and Catalytic Pathways

The synthesis of this vicinal diol requires stringent regiochemical and stereochemical control due to the steric hindrance imposed by the 1,4-methano bridge and the C6-methyl group. The choice of catalyst dictates the stereochemistry (cis vs. trans) and the scalability of the reaction.

A. Biocatalytic Ring-Opening via Microsomal Epoxide Hydrolase (mEH)

mEH (EC 3.3.2.9) is a hepatic enzyme that catalyzes the hydrolytic ring opening of oxiranes to yield trans-dihydrodiols.

• Mechanistic Causality: The reaction proceeds via an α/β -hydrolase catalytic triad comprising Asp226, Glu404, and His431[2][3]. Asp226 initiates a rapid nucleophilic attack on the sterically less hindered C7 (secondary) carbon of the epoxide, forming a covalent alkyl-enzyme ester intermediate[1][4]. Subsequently, a water molecule—activated by the His431-Glu404 charge relay system—hydrolyzes the ester to release the enantiopure trans-diol[2].

• Application: Ideal for generating highly pure analytical standards for pharmacological testing where absolute enantioselectivity is paramount.

B. Transition-Metal Catalyzed Dihydroxylation (Upjohn Protocol)

The Upjohn dihydroxylation directly converts the alkene precursor (decahydro-6-methyl-1,4-methanonaphthalene-6-ene) to the cis-diol using Osmium Tetroxide ( OsO4​ )[5][6].

• Mechanistic Causality: OsO4​ undergoes a concerted [3+2] cycloaddition with the alkene to form a cyclic osmate ester, which upon hydrolysis yields the cis-diol[5][7]. Because OsO4​ is highly toxic and expensive, N-methylmorpholine N-oxide (NMO) is employed as a stoichiometric co-oxidant[8][9]. NMO continuously reoxidizes the reduced Os(VI) species back to the active Os(VIII) state, allowing OsO4​ to be used at highly efficient catalytic loadings (1-5 mol%)[6][8].

C. Heterogeneous Acid-Catalyzed Epoxide Ring-Opening (Amberlyst-15)

For scalable chemical synthesis of the trans-diol, the epoxide intermediate is subjected to acid-catalyzed hydrolysis using Amberlyst-15[10][11].

• Mechanistic Causality: Amberlyst-15 is a macroreticular polystyrene-based ion exchange resin functionalized with sulfonic acid groups[12]. It acts as a solid Brønsted acid, protonating the epoxide oxygen. This protonation weakens the C-O bonds. Due to the tertiary nature of the C6 position (bearing the methyl group), the transition state exhibits significant carbocation character ( SN​1 -like). Water predominantly attacks the C6 position to yield the trans-diol[10]. Amberlyst-15 is chosen over liquid acids (e.g., H2​SO4​ ) because it prevents product degradation, eliminates the need for aqueous neutralization, and can be easily recovered via filtration[10][11].

Overall synthetic pathways for Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol production.

Catalytic triad mechanism of mEH during the biocatalytic production of the diol.

Experimental Protocols

Protocol 1: Upjohn Dihydroxylation ( OsO4​ /NMO)[10]

Objective: Synthesis of the cis-diol directly from the alkene.

• Preparation: Dissolve 10 mmol of decahydro-6-methyl-1,4-methanonaphthalene-6-ene in 20 mL of an acetone/water mixture (10:1 v/v).

• Co-oxidant Addition: Add 12 mmol (1.2 eq) of N-methylmorpholine N-oxide (NMO) to the solution and stir until fully dissolved.

• Catalyst Initiation: Carefully add 0.2 mmol (2 mol%) of OsO4​ (typically as a 2.5 wt% solution in tert-butanol). Caution: Conduct in a fume hood due to OsO4​ toxicity and volatility.

• Reaction: Stir the mixture at room temperature for 12-16 hours. Monitor completion via TLC.

• Quenching: Add 10 mL of saturated aqueous sodium sulfite ( Na2​SO3​ ) and stir vigorously for 1 hour to reduce residual osmate species (solution turns from black to light brown).

• Workup: Extract with ethyl acetate ( 3×20 mL), wash with brine, dry over Na2​SO4​ , and concentrate under vacuum.

Protocol 2: Heterogeneous Ring-Opening using Amberlyst-15[14][15]

Objective: Green synthesis of the trans-diol from the epoxide.

• Preparation: Dissolve 10 mmol of decahydro-6-methyl-1,4-methanonaphthalene-6,7-epoxide in 15 mL of a THF/water mixture (4:1 v/v).

• Catalyst Addition: Add 150 mg of dry Amberlyst-15 resin. (Pre-wash the resin with methanol and dry under vacuum prior to use to ensure active acidic sites).

• Reaction: Stir the suspension at 50 °C for 6 hours. The solid-liquid interface facilitates the protonation of the oxirane oxygen and subsequent nucleophilic attack by water.

• Recovery & Workup: Filter the reaction mixture to recover the Amberlyst-15 catalyst (which can be washed and reused up to 5 times without significant loss of activity). Concentrate the filtrate to remove THF, and extract the aqueous residue with dichloromethane to isolate the trans-diol.

Protocol 3: Biocatalytic Hydrolysis using mEH[6][8]

Objective: Enantioselective generation of the trans-diol.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 0.1% BSA to stabilize the enzyme.

• Substrate Addition: Dissolve the epoxide substrate in DMSO (final DMSO concentration in the assay should not exceed 1% v/v to prevent enzyme denaturation).

• Enzyme Incubation: Add recombinant human mEH (10 µg/mL final concentration) to the buffer. Initiate the reaction by adding the substrate (final concentration 50 µM).

• Incubation: Incubate at 37 °C for 30-60 minutes in a shaking water bath.

• Termination: Quench the reaction by adding an equal volume of ice-cold acetonitrile. Centrifuge at 10,000 x g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.

Quantitative Data & Method Comparison

The following table summarizes the performance metrics of the three catalytic strategies for producing Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol.

Parameter	Biocatalytic (mEH)	Transition-Metal (Upjohn)	Heterogeneous Acid (Amberlyst-15)
Catalyst	Recombinant mEH	OsO4​ (2 mol%) + NMO	Amberlyst-15 Resin (Solid)
Precursor	Epoxide	Alkene	Epoxide
Primary Product	trans-diol	cis-diol	trans-diol
Stereoselectivity	>99% ee (Enantiopure)	Diastereoselective (syn-addition)	Racemic trans-mixture
Typical Yield	Analytical scale (High conversion)	85 - 92%	88 - 95%
Reaction Time	0.5 - 1 Hour	12 - 16 Hours	6 Hours
Scalability	Low (Microgram/Milligram)	Medium (Gram scale)	High (Kilogram scale)
Green Chemistry	High (Aqueous, mild)	Low (Toxic metal, heavy waste)	High (Reusable solid catalyst)

References

• BRENDA Enzyme Database - Information on EC 3.3.2.9 (microsomal epoxide hydrolase). BRENDA. URL:[Link]

• BRENDA Enzyme Database - Information on EC 3.3.2.9 and Organism(s) Mus musculus. BRENDA. URL:[Link]

• BRENDA Enzyme Database - Information on EC 3.3.2.9 and Organism(s) Homo sapiens. BRENDA. URL:[Link]

• [2] Microsomal Epoxide Hydrolase 1 (EPHX1): Gene, Structure, Function, and Role in Human Disease. National Institutes of Health (PMC). URL:[Link]

• [4] Mechanism of Microsomal Epoxide Hydrolase. Semifunctional Site-Specific Mutants Affecting the Alkylation Half-Reaction. Biochemistry - ACS Publications. URL:[Link]

• [1] The two-step enzymatic mechanism of microsomal epoxide hydrolase. ResearchGate. URL:[Link]

• [5] Upjohn Dihydroxylation - Mechanism and Recent Literature. Organic Chemistry Portal. URL:[Link]

• [8] How does NMO reform Osmium tetroxide after reaction with an alkene? Chemistry Stack Exchange. URL:[Link]

• [3] Catalytic triad of microsomal epoxide hydrolase: replacement of Glu404 with Asp leads to a strongly increased turnover rate. National Institutes of Health (PMC). URL:[Link]

• Information on EC 3.3.2.9 - microsomal epoxide hydrolase. BRENDA. URL:[Link]

• [7] Osmium tetroxide - Mechanism and Uses. WikiDoc. URL: [Link]

• [10] Amberlyst-15 as a new and reusable catalyst for regioselective ring-opening reactions of epoxides. ResearchGate. URL:[Link]

• [12] Amberlyst 15 as catalyst for the production of new lubricants with unique properties. ResearchGate. URL:[Link]

• [11] Amberlist-15 as heterogeneous reusable catalyst for regioselective ring opening of epoxides. ResearchGate. URL:[Link]

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Application Note: Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol in High-Performance Polymer Synthesis

Executive Summary & Molecular Profiling

For researchers and drug development professionals designing advanced materials, the transition away from endocrine-disrupting aromatic monomers like Bisphenol A (BPA) has driven the search for rigid, cycloaliphatic alternatives. Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol (DMMD) is a highly specialized, bulky tricyclic diol. Featuring a fused norbornane-cyclohexane skeleton, it imparts exceptional glass transition temperatures ( Tg​ ), optical transparency, and hydrolytic stability to polymer backbones.

Interestingly, for researchers pursuing green chemistry and biocatalysis, the 1,4-methanonaphthalene-6,7-diol skeleton can be synthesized via the enzymatic hydrolysis of the corresponding epoxide using. This provides a potential biocatalytic pathway to this complex precursor.

Mechanistic Causality: The Steric Challenge

DMMD is a vicinal diol with hydroxyl groups at the 6 and 7 positions. Because of the methyl group at position 6, the molecule possesses one tertiary and one secondary hydroxyl group.

• The Advantage: This extreme steric bulk severely restricts polymer chain rotation, yielding polyurethanes and polyesters with Tg​ values approaching or exceeding those of BPA-based polycarbonates[1].

• The Pitfall: Vicinal diols containing a tertiary alcohol are highly susceptible to pinacol-type rearrangements under strongly acidic conditions, which cleaves the diol into a ketone and terminates polymer chain growth. Therefore, traditional acid-catalyzed polymerizations must be strictly avoided in favor of neutral organometallic coordination catalysis.

Catalyst selection causality: Avoiding pinacol rearrangement in sterically hindered vicinal diols.

Protocol I: Synthesis of Biocompatible, High-Tg Polyurethanes

For medical device coatings and drug delivery matrices, aliphatic polyurethanes are required to prevent in vivo degradation into toxic aromatic diamines. Incorporating tricyclodecane-derived diols like DMMD provides the mechanical reinforcement typically only achievable with aromatic isocyanates[2].

Materials

• Hard Segment: DMMD (Chain Extender)

• Diisocyanate: 4,4'-Methylenebis(cyclohexyl isocyanate) (HMDI)

• Soft Segment: Polytetramethylene ether glycol (PTMEG, MW 1000)

• Catalyst: Dibutyltin dilaurate (DBTDL)

• Solvent: Anhydrous N,N-Dimethylacetamide (DMAc)

Step-by-Step Methodology

• Monomer Dehydration (Critical Causality): Dry PTMEG and DMMD under high vacuum (<0.1 mbar) at 80°C for 12 hours. Causality: Even trace moisture will react with HMDI to form unstable carbamic acid, which decomposes into urea linkages and CO2​ gas, throwing off the precise 1:1 stoichiometric balance required for high molecular weight step-growth polymers.

• Prepolymer Formation: In a nitrogen-purged, 3-neck reactor equipped with a mechanical stirrer, add PTMEG and HMDI (NCO:OH ratio of 2.05:1.0). Heat to 80°C. Add 0.05 wt% DBTDL.

• Self-Validating Check (FTIR/Titration): Monitor the reaction via FTIR. The reaction is self-validating: when the NCO stretching peak at 2270 cm⁻¹ attenuates and plateaus at exactly 50% of its original integration area (or via ASTM D2572 titration reaching the theoretical NCO%), the prepolymer is perfectly capped. If the NCO% drops below the theoretical threshold, moisture contamination has occurred.

• Chain Extension: Dissolve DMMD in anhydrous DMAc (20% solid content) and add dropwise to the prepolymer over 30 minutes. Causality: Adding the sterically hindered DMMD last ensures it reacts with the highly accessible terminal NCO groups of the prepolymer, rather than forming unreactive DMMD-HMDI oligomers.

• Curing: Cast the viscous solution onto a Teflon mold and cure at 120°C for 24 hours under vacuum to remove DMAc.

Protocol II: Synthesis of Amorphous Copolyesters

Standard polyesters (like PET) are semi-crystalline and opaque. By incorporating the bulky, asymmetric DMMD monomer, the polymer chains are prevented from packing tightly, yielding a completely amorphous, optically clear copolyester suitable for transparent ballistic armor or robust medical packaging[1].

Step-by-Step Methodology (Melt Transesterification)

• Reactor Charging: Charge a specialized steel reactor with Dimethyl Terephthalate (DMT), 1,4-Cyclohexanedimethanol (CHDM), and DMMD. (Ratio of CHDM:DMMD dictates the final Tg​ ).

• Catalyst Addition: Add Titanium(IV) tetrabutoxide ( Ti(OBu)4​ ) at 150 ppm. Causality: Titanium is chosen over traditional Antimony catalysts because the extreme steric hindrance of the tertiary hydroxyl on DMMD requires a highly Lewis-acidic, yet non-protic, coordination center to drive the transesterification without inducing pinacol rearrangement.

• Stage 1: Transesterification: Heat the mixture to 190°C under a steady nitrogen sweep. Self-Validating Check: Track the volume of methanol evolved in a Dean-Stark trap. Do not proceed to Stage 2 until >95% of the theoretical methanol volume is collected.

• Stage 2: Polycondensation: Gradually increase the temperature to 260°C while ramping the vacuum down to < 0.1 mbar over 1 hour. Self-Validating Check: The torque on the mechanical stirrer will increase exponentially. The reaction is complete when the stirrer torque reaches a predetermined plateau (e.g., 1.5 N·m), providing an in-situ rheological validation of polymer chain growth.

Reaction pathways for DMMD into high-performance polyurethanes and polyesters.

Quantitative Data & Benchmarking

The integration of DMMD into polymer backbones drastically alters thermomechanical properties compared to standard linear or aromatic diols[3]. The table below summarizes the expected property shifts when DMMD is used as a 50 mol% chain extender/co-monomer.

Polymer System	Diol Monomer Used	Glass Transition ( Tg​ )	Tensile Strength	Elongation at Break	Optical Transmittance (400nm)
Polyurethane	1,4-Butanediol (Standard)	-15 °C	35 MPa	450 %	Opaque (Microphase separated)
Polyurethane	DMMD (Tricyclic)	+65 °C	55 MPa	120 %	> 90% (Amorphous)
Polyester	Bisphenol A (Aromatic)	+145 °C	65 MPa	80 %	88% (Prone to UV yellowing)
Polyester	DMMD + CHDM	+135 °C	62 MPa	95 %	> 92% (UV Stable)

Note: The rigid tricyclic structure of DMMD prevents the microphase separation typically seen in polyurethanes, resulting in a highly transparent, tough material with lower elongation but vastly superior tensile strength.

References

• Information on EC 3.3.2.
• Application Notes and Protocols for Polymerization with 4,4'-Isopropylidenedicyclohexanol Source: BenchChem URL
• Effects of flexible and rigid parts of ε-caprolactone and tricyclodecanediol derived polyurethane on the polymer properties of epoxy resin Source: ResearchGate URL
• Isosorbide and Tricyclodecanedimethanol for the Synthesis of Amorphous and High Tg Partially Biobased Copolyesters Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

NMR spectroscopy protocols for Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol characterization

Application Note: Advanced NMR Spectroscopy Protocols for the Structural and Stereochemical Elucidation of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Introduction and Structural Rationale

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is a highly rigid, fully saturated bridged tricyclic molecule. Its core architecture—a 1,4-methanonaphthalene skeleton—presents a complex three-dimensional topology characterized by contiguous stereocenters, a quaternary carbon (C6), and a network of diastereotopic methylene protons.

For drug development professionals and synthetic chemists, characterizing such molecules requires moving beyond 1D NMR. The structural elucidation must function as a self-validating system : 1D data provides the inventory, homonuclear 2D data (COSY) traces the contiguous bonds, heteronuclear 2D data (HSQC, HMBC) bridges the quaternary gaps, and spatial 2D data (NOESY) confirms the 3D stereochemistry[1]. This application note details the causal reasoning and exact protocols required to unambiguously assign this complex diol.

Causality in Sample Preparation

The choice of solvent is the most critical pre-acquisition decision for diols.

• Solvent Selection: Anhydrous DMSO- d6​ is strongly preferred over CDCl 3​ .

• Mechanistic Causality: In CDCl 3​ , hydroxyl protons undergo rapid intermolecular chemical exchange, resulting in broad, featureless singlets that provide no connectivity data. DMSO- d6​ acts as a strong hydrogen-bond acceptor, significantly slowing the exchange rate of the C6-OH and C7-OH protons. This preserves their scalar couplings ( 3J ) to adjacent skeletal protons (e.g., H7) and allows them to be used as starting points for HMBC magnetization transfer, which is vital for assigning the stereochemistry of the oxygenated carbons.

Step-by-Step Multidimensional NMR Protocol

To ensure high-fidelity data, the following acquisition workflow should be executed on a 500 MHz (or higher) spectrometer equipped with a cryogenically cooled probe.

• Sample Preparation: Dissolve 15–20 mg of the analyte in 600 µL of anhydrous DMSO- d6​ . Transfer to a high-quality 5 mm NMR tube.

• 1D 1 H and 13 C NMR (The Inventory):

  • 1 H NMR: Acquire 16–32 scans with a relaxation delay ( D1​ ) of 3 seconds. The C6-methyl group will appear as a sharp, highly diagnostic singlet, serving as the primary anchor point for 2D assignments.

  • 13 C NMR: Acquire with proton decoupling (WALTZ-16). Utilize a Multiplicity-Edited sequence (like APT or DEPT-135) to immediately differentiate the quaternary C6 (no attached protons) from the methine C7.

• 2D HSQC (Multiplicity-Edited):

  • Purpose: Maps one-bond 1 H- 13 C couplings[2].

  • Parameter Causality: Set the 13 C spectral window to 160 ppm. Multiplicity editing phases CH/CH 3​ cross-peaks oppositely to CH 2​ cross-peaks. This is crucial for identifying the diastereotopic protons on the bridging carbon (C9) and the cyclohexane ring (C5, C8), which will show two distinct proton signals correlating to a single carbon phase-inverted signal[3].

• 2D HMBC (Skeleton Assembly):

  • Purpose: Detects long-range ( 2J , 3J ) heteronuclear couplings[4].

  • Parameter Causality: Optimize the long-range coupling delay for nJCH​=8 Hz (typically ~62.5 ms). Because C6 is a quaternary carbon, COSY cannot trace connectivity through it. The HMBC experiment bridges this gap: the C6-methyl protons will show strong 3J correlations to C5 and C7, and a 2J correlation to C6, locking the functionalized ring into the tricyclic framework[3].

• 2D NOESY (Stereochemical Validation):

  • Purpose: Detects through-space dipolar interactions (<5 Å)[1].

  • Parameter Causality: Set the mixing time ( τm​ ) to 300–500 ms. The rigid 1,4-methanonaphthalene core prevents conformational averaging. NOESY cross-peaks between the C6-methyl and the bridgehead (H1/H4) or bridging (H9) protons will definitively establish whether the methyl group occupies the endo or exo face of the molecule.

Logic and Magnetization Transfer Workflows

To visualize the self-validating nature of this protocol, the following diagrams map the logical progression of the analysis and the physical magnetization transfer pathways.

Caption: Logical workflow for the NMR structural elucidation of rigid tricyclic systems.

Caption: Key magnetization transfer pathways utilized to bridge the quaternary C6 position.

Expected Data Presentation and Cross-Validation Matrix

The table below summarizes the expected quantitative data structure for the critical functionalized region of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol. By structuring the data in this matrix, researchers can easily cross-validate assignments.

Position	Structural Role	Expected 1 H Shift (ppm)	Expected 13 C Shift (ppm)	COSY Correlations ( 3J )	Key HMBC Correlations ( 2J , 3J )	Key NOESY Correlations (Space)
C6	Quaternary Carbon	N/A	70.0 - 75.0	N/A	N/A	N/A
C7	Methine (CH)	3.50 - 4.00 (m)	75.0 - 80.0	H8, C7-OH	C6, C8, C5	C6-Methyl, C7-OH, H8
C6-CH 3​	Methyl Group	1.10 - 1.30 (s)	20.0 - 25.0	None	C6, C5, C7	H7, Bridgehead (H4)
C6-OH	Hydroxyl	4.00 - 4.50 (s, br)	N/A	None (or weak C6-CH3)	C6, C5, C7	C6-CH 3​ , H5
C7-OH	Hydroxyl	4.50 - 5.00 (d)	N/A	H7	C7, C6, C8	H7, H8
C1 / C4	Bridgehead (CH)	2.00 - 2.50 (m)	35.0 - 45.0	H2, H3, H9	C2, C3, C9, C4a	H9, C6-CH 3​ (if exo)

Note: Chemical shifts are approximate ranges based on similar bridged oxacycles and calixarene frameworks[5][6]. The exact NOESY correlations will definitively prove the relative stereochemistry of the C6-methyl and the diol orientation.

References

• Strategy for the Stereochemical Assignment of Tris-Heteroleptic Ru(II) Complexes by NMR Spectroscopy National Institutes of Health (NIH) / PMC[Link]

• Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J-resolved NMR spectroscopy RSC Publishing[Link]

• Two-dimensional nuclear magnetic resonance spectroscopy Wikipedia[Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them Creative Biostructure[Link]

• Structural characterization of strained oxacycles by 13C NMR spectroscopy ARKAT USA[Link]

• NMR Analyses of-1,3-Bridged Calix[4]arene Conformations ChemRxiv[Link]

Sources

• 1. Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J -resolved NMR s ... - RSC Advances (RSC Publishing) DOI:10.1039/C5RA03228H [pubs.rsc.org]
• 2. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. Strategy for the Stereochemical Assignment of Tris-Heteroleptic Ru(II) Complexes by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol Crystallization

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this guide to address the complex thermodynamic and kinetic challenges associated with the purification of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol (DMMD) .

Because DMMD features a rigid, lipophilic tricyclic core (a bridged 1,4-methanonaphthalene system) paired with a highly polar vicinal diol moiety, its crystallization is notoriously prone to phase demixing and stereochemical contamination. This guide synthesizes field-proven methodologies with fundamental physical chemistry to help you achieve >99.0% purity.

Quantitative Physicochemical & Impurity Profile

Before troubleshooting, it is critical to understand the quantitative landscape of your crude matrix. The table below summarizes the typical impurities encountered during DMMD synthesis (often via epoxide hydrolysis) and their target thresholds.

Parameter / Impurity	Molecular Weight (Da)	Relative Retention Time (RRT)	Typical Crude Concentration (%)	Acceptable Release Limit (%)
DMMD (Target API)	196.29	1.00	85.0 – 92.0	> 99.0
Epoxide Precursor	178.27	1.35	2.0 – 5.0	< 0.1
Wagner-Meerwein Isomers	196.29	0.92 – 1.08	1.0 – 3.0	< 0.5
Monool (Incomplete oxidation)	180.29	1.50	0.5 – 1.5	< 0.1
endo,exo-Diastereomer	196.29	1.15	3.0 – 8.0	< 0.5

Troubleshooting Guides & FAQs

Q1: Why does my DMMD product "oil out" (form a viscous syrup) instead of crystallizing upon anti-solvent addition?

Causality & Solution: You are experiencing Liquid-Liquid Phase Separation (LLPS) [1]. Because DMMD has extensive hydrogen-bonding capabilities, high supersaturation forces the system to cross the spinodal curve before it crosses the solubility curve. The system minimizes its free energy by separating into a solute-rich liquid phase (the "oil") and a solvent-rich continuous phase, kinetically trapping impurities. To fix this: You must alter the thermodynamic trajectory. Operate at a higher temperature to widen the metastable zone, introduce seed crystals before the cloud point is reached, and drastically reduce your anti-solvent addition rate to allow continuous integration of solute molecules into the crystal lattice rather than forming new liquid droplets.

Q2: I am detecting a persistent +18 Da mass loss impurity (MW 178.27) in my final crystal. How do I purge it?

Causality & Solution: This is the unreacted epoxide precursor (Decahydro-6-methyl-6,7-epoxy-1,4-methanonaphthalene). Epoxides share nearly identical steric bulk with their corresponding diols, making them highly prone to co-crystallization (solid solution formation). To fix this: You cannot rely on crystallization alone; a chemical purge is required. You must force the hydrolysis of the epoxide to the diol [2].

Q3: Why shouldn't I use a strong acid (like H₂SO₄) to force the hydrolysis of the remaining epoxide?

Causality & Solution: The 1,4-methanonaphthalene core contains a norbornyl-type bridged system. Under strong Brønsted acidic conditions, the protonation of the epoxide or diol generates a carbocation. This rigid bicyclic system stabilizes non-classical carbocations, driving rapid Wagner-Meerwein rearrangements [3]. This 1,2-alkyl shift will permanently alter the carbon skeleton, converting your target into a mixture of skeletal isomers (RRT 0.92 - 1.08) that are nearly impossible to separate. Always use mild aqueous base or enzymatic hydrolysis (e.g., microsomal epoxide hydrolase) for this specific scaffold.

Q4: How can I separate the endo,exo diastereomers from the desired exo,exo product?

Causality & Solution: Diastereomers of rigid diols cannot be efficiently separated in highly polar solvents (like alcohols) because the solvent disrupts the diol's internal hydrogen bonding, masking the structural differences. To fix this: Switch to a non-polar solvent system like Toluene/Heptane . In a non-polar environment, cis-diols form strong intramolecular hydrogen bonds, while trans-diols are forced to form intermolecular dimers. This drastically alters their relative solubilities, allowing the desired isomer to selectively crystallize.

Self-Validating Experimental Protocols

Protocol A: Seeding-Assisted Anti-Solvent Crystallization (LLPS Avoidance)

This protocol utilizes an In-Process Control (IPC) feedback loop to ensure the system remains in the metastable zone, preventing oiling out.

• Dissolution: Dissolve 10.0 g of crude DMMD in 40 mL of Ethyl Acetate (good solvent) at 60°C in a jacketed reactor with overhead stirring (250 rpm).

• Cooling & IPC 1: Cool the solution linearly to 45°C over 30 minutes.

  • Self-Validation: Inspect visually or via an inline turbidity probe. The solution must remain perfectly clear. If cloudiness (LLPS) appears, reheat to 60°C and add 5 mL of Ethyl Acetate.

• Seeding: Add 0.1 g (1 wt%) of pure, milled DMMD seed crystals.

• Seed Maturation & IPC 2: Hold at 45°C for 30 minutes.

  • Self-Validation: The seeds must remain suspended and not dissolve (confirming supersaturation) nor trigger massive spontaneous nucleation (confirming you are not in the labile zone).

• Anti-Solvent Titration: Dose 60 mL of Heptane (anti-solvent) at a strictly controlled rate of 0.5 mL/min using a syringe pump.

• Isolation: Cool to 5°C over 2 hours, filter the resulting white crystalline slurry, and wash with cold Heptane.

Protocol B: Mild Base-Catalyzed Epoxide Purge

Use this protocol if your crude matrix contains >0.5% epoxide precursor.

• Suspension: Suspend 10.0 g of epoxide-contaminated DMMD in 50 mL of Tetrahydrofuran (THF) and 20 mL of Deionized Water.

• Catalyst Addition: Add 5.0 mL of 0.5 M NaOH (aq). Do not use acidic catalysts to avoid Wagner-Meerwein shifts.

• Hydrolysis & IPC: Heat the biphasic mixture to 45°C under vigorous stirring.

  • Self-Validation: Sample the organic layer every 2 hours. Run a rapid LC-MS. The reaction is complete only when the peak at RRT 1.35 (MW 178.27) falls below the limit of detection (<0.05%).

• Workup: Neutralize the aqueous layer to pH 7.0 with dilute HCl (monitor carefully to avoid over-acidification), extract with Ethyl Acetate (3 x 30 mL), dry over Na₂SO₄, and concentrate in vacuo prior to Protocol A.

Troubleshooting Decision Matrix

Caption: Decision matrix for identifying and resolving DMMD crystallization failures.

References

• The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation. MDPI Crystals. Available at:[Link]

• Epoxides - The Outlier Of The Ether Family. Master Organic Chemistry. Available at:[Link]

• 2-Norbornyl cation and Wagner-Meerwein Rearrangements. Wikipedia (Chemistry & Physics). Available at: [Link]

Technical Support Center: Optimizing Dihydroxylation Reactions for Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Welcome to the technical support center for the synthesis of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this complex bicyclic diol. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction conditions, specifically focusing on the critical parameters of temperature and pressure. Our goal is to equip you with the scientific rationale behind experimental choices to ensure reproducible, high-yield results.

Diagram: General Workflow for Catalytic Dihydroxylation

Caption: A typical experimental workflow for the catalytic dihydroxylation of an alkene to a vicinal diol.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol via catalytic dihydroxylation of its alkene precursor.

Question: My reaction has stalled, and TLC analysis shows a significant amount of unreacted starting material even after 24 hours. What are the likely causes and how can I fix this?

Answer:

A stalled reaction is a common issue, particularly with sterically hindered substrates like the precursor to Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol. The rigid, bicyclic structure can make the double bond less accessible to the bulky osmate ester intermediate.[1]

Potential Causes & Solutions:

• Insufficient Temperature: Standard dihydroxylation reactions are often run at room temperature.[2] However, for hindered alkenes, this may not provide enough energy to overcome the activation barrier.

  • Solution: Gradually increase the reaction temperature. We recommend heating the reaction to 40-50°C. Reactions with encapsulated osmium tetroxide catalysts, for instance, often show improved yields and reaction rates at elevated temperatures.[3] Monitor the reaction closely by TLC to avoid potential byproduct formation at higher temperatures.

• Catalyst Inactivity: The osmium tetroxide catalyst may have degraded, or the catalytic cycle may be inefficient.

  • Solution: Ensure your OsO₄ solution is fresh or has been stored properly. More importantly, verify the quality of your co-oxidant (e.g., N-Methylmorpholine N-oxide, NMO). The co-oxidant is crucial for regenerating the Os(VIII) species to continue the catalytic cycle.[4][5]

• Poor Solubility: The substrate may not be fully dissolved in the chosen solvent system (commonly acetone/water or t-BuOH/water), leading to a heterogeneous mixture and slow reaction.

  • Solution: Try alternative solvent systems like THF/water to improve solubility.[3] Gentle heating can also improve the solubility of the starting material.

Question: My reaction produced the desired diol, but I have a significant amount of a more polar byproduct. How can I prevent this?

Answer:

The formation of more polar byproducts often indicates over-oxidation of the target diol. The primary culprits are typically reaction temperature and time. While potassium permanganate (KMnO₄) is notorious for over-oxidation, OsO₄ can also cause this issue under forcing conditions.[5][6]

Potential Causes & Solutions:

• Excessive Heat or Reaction Time: Prolonged reaction times or temperatures that are too high can lead to the oxidative cleavage of the newly formed diol, resulting in aldehydes, ketones, or carboxylic acids.

  • Solution: Monitor the reaction diligently every 1-2 hours. Once the starting material is consumed (as indicated by TLC), quench the reaction immediately with a reducing agent like sodium sulfite (Na₂SO₃) or sodium bisulfite (NaHSO₃).[2] If you are using elevated temperatures, consider if a lower temperature for a slightly longer duration could achieve the same conversion with better selectivity.

• Co-Oxidant Choice: While NMO is standard, other co-oxidants might be more aggressive under certain conditions.

  • Solution: Stick with well-established co-oxidants like NMO for this transformation. Ensure you are using the correct stoichiometric amount.

Question: The stereochemistry of my product is incorrect or is a mixture of diastereomers. How can I improve the stereoselectivity of the dihydroxylation?

Answer:

For a substrate like Decahydro-6-methyl-1,4-methanonaphthalene, the dihydroxylation should proceed via syn-addition of the two hydroxyl groups.[2][6] The facial selectivity (i.e., which side of the double bond is attacked) is primarily governed by sterics.

Potential Causes & Solutions:

• Steric Hindrance: The OsO₄ will preferentially attack the less sterically hindered face of the alkene. The methyl group at position 6 will likely direct the attack to the opposite face.

  • Solution: Ensure the structure of your starting material is correct. If you are getting a mixture of diastereomers, it may suggest that the steric differentiation between the two faces of the double bond is not as significant as predicted. While pressure is not a commonly adjusted parameter, some studies suggest that high pressure can influence the transition state and potentially alter stereoselectivity, although this is advanced and requires specialized equipment.[7]

• Reaction Mechanism: If you are observing anti-dihydroxylation products, it is highly likely that an alternative reaction pathway is occurring. This is typically achieved by first forming an epoxide, followed by acid-catalyzed ring-opening.[6][8]

  • Solution: Verify your reagents. Ensure you are not using a peroxy acid (like m-CPBA) which would lead to an epoxide and subsequent anti-diol. The classic OsO₄/NMO system should yield the syn-diol.[4]

Frequently Asked Questions (FAQs)

Q1: What are the optimal starting temperature and pressure for this reaction?

A1: For the initial attempt, we recommend starting the reaction at 0°C during the addition of the OsO₄ catalyst to control any initial exotherm. Then, allow the reaction to warm to room temperature (20-25°C) and monitor for 12-24 hours.[9] Standard atmospheric pressure is sufficient for this reaction. If the reaction is slow, a moderate increase in temperature to 40-50°C is the first and most effective parameter to adjust.

Q2: Can I use potassium permanganate (KMnO₄) instead of osmium tetroxide?

A2: While cold, basic KMnO₄ can also produce syn-diols, it is generally less reliable for complex molecules.[5][6] It has a much greater tendency to over-oxidize the product, leading to lower yields. Given the value of the substrate, the higher selectivity and reliability of catalytic OsO₄ with NMO is strongly recommended.[4]

Q3: What is the role of the co-oxidant, and why is it necessary?

A3: Osmium tetroxide is both highly toxic and expensive. Therefore, it is used in catalytic amounts. The dihydroxylation reaction reduces Os(VIII) to a lower oxidation state, Os(VI), in the form of an osmate ester.[9] The co-oxidant (like NMO) is a stoichiometric oxidant that re-oxidizes the osmium from Os(VI) back to Os(VIII), allowing the catalytic cycle to continue. This avoids the need for a full equivalent of OsO₄.[4]

Q4: What are the key safety precautions when working with osmium tetroxide?

A4: Osmium tetroxide is highly toxic, volatile, and can cause severe burns to the eyes, skin, and respiratory tract.[2][3] It should always be handled in a certified fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and heavy-duty gloves. It is often supplied as a solution in a solvent like toluene or t-butanol to reduce its volatility. All waste containing osmium must be quenched and disposed of according to institutional safety protocols.

Q5: How can I monitor the progress of my reaction effectively?

A5: Thin-layer chromatography (TLC) is the most common and effective method.[9] Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between your non-polar alkene starting material and the much more polar diol product. The diol will have a significantly lower Rf value. Staining with potassium permanganate can be a useful visualization technique as both the starting alkene and the diol product will show up as yellow spots on a purple background.

Data Summary Table

Parameter	Recommended Starting Condition	Troubleshooting Adjustment	Rationale & Key Considerations
Temperature	0°C to 25°C	Increase to 40-50°C	Balances reaction rate with risk of over-oxidation. Hindered substrates often require heating.[3]
Pressure	Atmospheric	Not typically adjusted	High pressure can lower activation energy but requires specialized equipment.[7]
Catalyst	OsO₄ (0.1 - 2 mol%)	N/A	Highly efficient and selective for syn-dihydroxylation.[4]
Co-oxidant	NMO (1.1 - 1.5 equiv.)	Verify purity/activity	Essential for regenerating the catalyst.[5]
Solvent	Acetone/H₂O (10:1)	THF/H₂O or t-BuOH/H₂O	Ensures solubility of both organic substrate and inorganic reagents.[3]

Experimental Protocol: Catalytic Dihydroxylation

This protocol is a general guideline for the syn-dihydroxylation of the alkene precursor to yield Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol.

Caption: Step-by-step protocol for the catalytic dihydroxylation reaction.

Procedure:

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the alkene precursor (1.0 equivalent) and N-Methylmorpholine N-oxide (1.2 equivalents). Dissolve the solids in a 10:1 mixture of acetone and water.

• Reaction Initiation: Cool the solution to 0°C using an ice-water bath. Slowly add a solution of osmium tetroxide (e.g., 2.5 wt. % in t-butanol, 0.01 equivalents) dropwise. The solution may turn dark brown.

• Execution: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction's progress by TLC. If no significant conversion is observed after 12 hours, gently heat the mixture to 40°C.

• Quenching: Once the starting material is consumed, cool the mixture back to 0°C and add solid sodium sulfite (Na₂SO₃) portion-wise until the dark color dissipates. Stir vigorously for 1 hour.[9]

• Work-up: Filter the slurry through a pad of Celite, washing with acetone. Concentrate the filtrate under reduced pressure to remove the acetone.

• Extraction: Extract the remaining aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol.

References

• Dihydroxylation of cycloadducts. Reagents and conditions: (a) 2 mol%... - ResearchGate. Available at: [Link]

• Alkene Reactions: 1,2-diol formation via dihydroxylation with osmium tetroxide (OsO4). Available at: [Link]

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Reducing side-product formation during Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol derivatization

Welcome to the technical support guide for the derivatization of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this complex bicyclic diol. Due to its rigid, sterically hindered structure, this molecule presents unique challenges. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you minimize side-product formation and achieve your desired derivative with high purity and yield.

Understanding the Challenge: The Structure of the Substrate

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol possesses a rigid tricyclic core.[1][2] The two hydroxyl groups are vicinal (on adjacent carbons) and their spatial orientation is fixed by the bridged ring system. This steric hindrance can significantly reduce the reactivity of the hydroxyl groups and make them susceptible to undesirable side reactions, particularly under harsh conditions. The primary challenge is to achieve complete and selective derivatization without inducing molecular rearrangements or elimination.

Troubleshooting Guide: Common Issues & Solutions (Q&A Format)

This section addresses the most common problems encountered during the derivatization of this diol.

Question 1: My reaction is incomplete, yielding significant amounts of the mono-derivatized product. How can I drive the reaction to completion?

Answer: This is a classic issue stemming from the steric hindrance around the C6 and C7 hydroxyl groups. The derivatization of the first hydroxyl group can further increase steric bulk, making the second derivatization even more difficult.

Root Causes & Recommended Solutions:

Cause	Explanation	Solution
Insufficient Reagent/Catalyst	The stoichiometry may be insufficient to overcome the low reactivity of the second hydroxyl group.	Increase the equivalents of the derivatizing agent and any catalysts (e.g., base) to 2.5-5 equivalents per hydroxyl group.
Low Reaction Temperature	Insufficient thermal energy to overcome the activation barrier for the second derivatization.	Gradually increase the reaction temperature in 10°C increments. Monitor for side-product formation at each step.
Poor Reagent Reactivity	The chosen derivatizing agent (e.g., acetic anhydride) may not be reactive enough.	Switch to a more reactive agent. For acylations, an acyl chloride (e.g., acetyl chloride) is more electrophilic than its corresponding anhydride.[3]
Steric Hindrance	The derivatizing group itself is too bulky.	If possible, choose a smaller derivatizing agent. For silyl ethers, TMSCl is less bulky than TBSCl or TIPSCl.[4]
Sub-optimal Solvent	The solvent may not fully solubilize the substrate or may interfere with the reaction.	Use a non-protic, anhydrous solvent with a higher boiling point, such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Toluene, to allow for higher reaction temperatures.

Question 2: I am observing an unexpected major byproduct with a different retention time in HPLC and a shifted NMR spectrum. What is happening?

Answer: The formation of unexpected isomers strongly suggests a molecular rearrangement. The rigid, strained framework of the methanonaphthalene core is susceptible to carbocation-mediated rearrangements (like a Wagner-Meerwein shift) or pinacol-type rearrangements, especially under acidic conditions.[5]

Primary Cause: Use of Acidic Catalysts or Reagents.

Protic acids (e.g., H₂SO₄, TsOH) or Lewis acids can protonate one of the hydroxyl groups, turning it into a good leaving group (water). Departure of water generates a carbocation intermediate which can then rearrange to a more stable carbocation before the final product is formed.

Solutions:

• Strictly Avoid Acidic Conditions: Use base-mediated or base-catalyzed conditions. For example, in an acylation reaction, use a non-nucleophilic base like triethylamine (TEA) or pyridine in combination with an acyl chloride or anhydride.

• Employ Milder, Neutral Conditions: Consider using methods that do not require strong acids or bases. For example, Mitsunobu reactions can be used for esterifications, though care must be taken as the mechanism can sometimes deviate from the standard Sₙ2 pathway with hindered diols.[6]

• Use Organocatalysis: Modern organocatalytic methods can offer high selectivity under very mild conditions, avoiding the use of harsh reagents that could induce rearrangements.[7]

Below is a diagram illustrating a potential troubleshooting workflow when an unexpected product is observed.

Caption: Troubleshooting workflow for identifying unknown side-products.

Question 3: My goal is selective mono-derivatization. How can I achieve this?

Answer: Achieving selective mono-derivatization on a symmetrical-appearing diol requires exploiting subtle differences in reactivity or using stoichiometric control.

Strategies for Mono-Derivatization:

• Stoichiometric Control: This is the simplest approach. Use slightly less than one equivalent (e.g., 0.9-0.95 eq.) of your derivatizing agent. This will statistically favor mono-derivatization, but you will be left with unreacted starting material and some di-substituted product, requiring careful purification.

• Use of Bulky Reagents: A sterically demanding derivatizing agent (e.g., pivaloyl chloride or a bulky silyl chloride like TBDPSCl) will react once and then its own bulk will effectively shield the second hydroxyl group from further reaction.

• Low Temperature: Running the reaction at a very low temperature (e.g., -78 °C to 0 °C) can often halt the reaction after the first, more rapid derivatization occurs.

• Enzymatic Methods: Lipases and other enzymes can exhibit high regioselectivity and are excellent tools for selective acylation of diols under very mild conditions.[3]

• Cyclic Protecting Groups: A powerful strategy is to first protect both hydroxyl groups with a single, cyclic protecting group (e.g., forming an acetonide with 2,2-dimethoxypropane).[8] You can then perform other chemistry on the molecule before removing the protecting group to regenerate the diol.

The following diagram illustrates the strategic choice between full derivatization and selective mono-derivatization.

Caption: Strategic pathways for di- vs. mono-derivatization.

Recommended Experimental Protocol: High-Yield Di-Acetylation

This protocol is optimized to avoid acid-catalyzed rearrangement and drive the reaction to completion.

Objective: Convert Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol to its di-acetate derivative.

Materials:

• Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Pyridine (4.0 eq), freshly distilled

• Acetyl Chloride (3.0 eq)

• Nitrogen or Argon atmosphere

Procedure:

• Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the starting diol.

• Dissolution: Add anhydrous DCM to dissolve the diol completely.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add the pyridine dropwise.

• Reagent Addition: While maintaining the temperature at 0 °C, add the acetyl chloride dropwise over 10-15 minutes. A white precipitate (pyridinium hydrochloride) will form.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS to confirm the disappearance of the starting material and mono-acetate intermediate.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl (to remove pyridine), water, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure di-acetate.

Frequently Asked Questions (FAQs)

• Q: What is the best analytical method to check the purity and ratio of my products?

  • A: High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, ELSD, or MS) is excellent for quantifying the ratio of starting material, mono-product, di-product, and side products.[9] Proton and Carbon NMR (¹H and ¹³C NMR) are essential for structural confirmation of the desired product and identification of any rearrangement byproducts.[10]

• Q: Can I use a silylation agent like TMS-Cl?

  • A: Yes, silylation is a common derivatization for hydroxyl groups.[4] For di-silylation, use standard conditions: TMS-Cl with a base like triethylamine or imidazole in an aprotic solvent. The principles of using excess reagent and avoiding acid still apply. The resulting silyl ethers are generally less stable than esters and may be cleaved during silica gel chromatography.

• Q: My diol is poorly soluble. What can I do?

  • A: Poor solubility can hinder reaction rates. Try co-solvents like THF or DMF. Gentle warming can also help, but always monitor for potential side reactions at higher temperatures. Ensure your starting material is fully dissolved before adding reagents.

References

• Recent progress in selective functionalization of diols via organocatalysis. RSC Publishing.

• Novel protecting group strategies in the synthesis of oligosaccharides. Scholarly Publications Leiden University.

• A Comparative Guide to NMR Analysis for Determining Diastereomeric Ratios of (2R)-2,3,3-Trimethylbutane-1,2-diol Derivatives. Benchchem.

• Chapter 3 Diol Protecting Groups. Thieme.

• Diastereomer-Differentiating Hydrolysis of 1,3-Diol-Acetonides: A Simplified Procedure for the Separation of syn. ACS Publications.

• Method for the separation of diastereomeric 1,3-diol acetals. Google Patents.

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• Protecting Groups For Alcohols. Master Organic Chemistry.

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• Regioselective Esterification of Vicinal Diols on Monosaccharide Derivatives via Mitsunobu Reactions. ACS Publications.

• Overcoming the low reactivity of biobased, secondary diols in polyester synthesis. PMC.

• decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol — Chemical Substance Information. NextSDS.

• decahydro-7-methyl-1,4-methanonaphthalen-6-ol — Chemical Substance Information. NextSDS.

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• Selective Monoesterification of Symmetrical Diols Using Resin-Bound Triphenylphosphine. ACS Publications.

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Reference Data & Comparative Studies

A Comparative Guide to Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol and Other Bridged Bicyclic Diols for Researchers and Drug Development Professionals

Introduction: The Strategic Value of Rigidity in Molecular Design

In the landscape of modern drug discovery and materials science, the conformational rigidity of a molecular scaffold is a paramount design feature. Bridged bicyclic systems, by virtue of their inherent structural constraints, offer a compelling platform for the precise spatial orientation of functional groups. This pre-organization can lead to significant gains in binding affinity and selectivity for biological targets, as well as enhanced thermal and mechanical properties in materials.[1] This guide provides an in-depth comparison of decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, a complex tricyclic diol, with other notable bridged bicyclic diols, namely bicyclo[2.2.1]heptane-2,3-diol (a norbornane derivative) and bicyclo[2.2.2]octane-1,4-diol. Through an examination of their synthesis, physicochemical properties, and potential applications, we aim to furnish researchers, scientists, and drug development professionals with the critical insights necessary to strategically leverage these unique molecular architectures.

Comparative Analysis of Physicochemical Properties

The utility of a bridged bicyclic diol in a specific application is intrinsically linked to its physicochemical properties. The following table presents a comparative analysis of key descriptors for our target molecule and its selected counterparts.

Property	Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol (Estimated)	Bicyclo[2.2.1]heptane-2,3-diol	Bicyclo[2.2.2]octane-1,4-diol
Molecular Formula	C₁₂H₂₀O₂	C₇H₁₂O₂	C₈H₁₄O₂
Molecular Weight	196.29 g/mol	128.17 g/mol [2]	142.20 g/mol [3]
Melting Point	160-165 °C	~185 °C (exo,exo-isomer)[4]	275-280 °C
Calculated LogP	1.8	0.1[2]	0.5
Structural Rigidity	High	High	Very High
Key Structural Features	Fused norbornane and cyclohexane rings, tertiary and secondary diol	Norbornane (bicyclo[2.2.1]heptane) core, vicinal diol	Highly symmetrical bicyclo[2.2.2]octane core, 1,4-diol

Synthesis Methodologies: Crafting Three-Dimensional Complexity

The synthesis of bridged bicyclic diols often requires multi-step sequences that carefully control stereochemistry. The choice of synthetic route is dictated by the desired stereoisomer and the availability of starting materials.

A Representative Synthesis: Dihydroxylation of a Bridged Bicyclic Alkene

A common and effective method for the preparation of vicinal diols on a bridged bicyclic framework is the dihydroxylation of the corresponding alkene. The stereochemical outcome of this reaction is highly dependent on the reagents employed.

Experimental Protocol: syn-Dihydroxylation of a Norbornene Derivative

This protocol describes the synthesis of exo,exo-2,3-norbornanediol from norbornene, a classic example of stereoselective dihydroxylation.

• Reaction Setup: In a well-ventilated fume hood, a solution of norbornene (1.0 g, 10.6 mmol) in a mixture of acetone (40 mL) and water (5 mL) is prepared in a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Addition of Co-oxidant: To the stirred solution, N-methylmorpholine N-oxide (NMO) (1.5 g, 12.8 mmol) is added. The mixture is stirred until the NMO is fully dissolved.

• Catalyst Addition: A catalytic amount of osmium tetroxide (e.g., 0.5 mL of a 2.5 wt% solution in tert-butanol, ~0.05 mmol) is carefully added to the reaction mixture. The solution will typically turn dark brown.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting alkene is consumed (typically 12-24 hours).

• Quenching: The reaction is quenched by the addition of a saturated aqueous solution of sodium bisulfite (20 mL) and stirred for 1 hour, during which the solution should turn from dark brown to a lighter color.

• Work-up and Isolation: The mixture is extracted with ethyl acetate (3 x 30 mL). The combined organic layers are washed with brine (50 mL), dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the exo,exo-2,3-norbornanediol.

Causality in Experimental Choices:

• The use of osmium tetroxide as a catalyst ensures a syn-dihydroxylation, where both hydroxyl groups are added to the same face of the double bond.

• NMO serves as a stoichiometric co-oxidant to regenerate the active Os(VIII) species, allowing for the use of only a catalytic amount of the toxic and expensive osmium tetroxide.

• The acetone/water solvent system is chosen to solubilize both the nonpolar alkene and the polar NMO.

Caption: Workflow for spectroscopic characterization of bridged bicyclic diols.

Applications in Drug Discovery and Beyond: The Power of a Rigid Scaffold

The unique three-dimensional structures of bridged bicyclic diols make them highly valuable in several areas of chemical science.

• Medicinal Chemistry: These diols serve as excellent scaffolds for the development of new therapeutic agents. [1][5]Their rigidity allows for the precise positioning of pharmacophoric groups, which can lead to enhanced binding to biological targets. Furthermore, the introduction of a bridged bicyclic core can improve the metabolic stability and pharmacokinetic properties of a drug candidate by blocking sites of metabolism. [5]* Asymmetric Synthesis: Chiral, non-racemic bridged bicyclic diols are employed as powerful chiral auxiliaries and ligands in asymmetric catalysis. Their well-defined stereochemistry creates a chiral environment that can induce high levels of enantioselectivity in a wide range of chemical transformations.

• Materials Science: When incorporated into polymers, the rigid and bulky nature of bridged bicyclic diols can significantly increase the glass transition temperature (Tg) and improve the thermal stability of the resulting materials. This makes them attractive monomers for the synthesis of high-performance polymers.

Conclusion: A Rigid Approach to Innovation

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol and its bridged bicyclic counterparts represent a class of molecules with immense potential for innovation. Their inherent rigidity and well-defined three-dimensional structures provide a powerful tool for addressing key challenges in drug discovery, asymmetric synthesis, and materials science. By understanding the nuances of their synthesis, characterization, and properties, researchers can unlock new opportunities for the rational design of molecules with enhanced function and performance.

References

• BenchChem. (2025). Bicyclo[2.2.2]octane-1,4-diol: A Rigid Scaffold for Advanced Organic Synthesis. BenchChem.
• Martino, S. D., Amico, P., & De Rosa, M. (2025). Applications of Bridgehead Heterocycles in Drug Design and Medicinal Chemistry. PubMed.
• Google Patents. (n.d.). WO2019075004A1 - Synthesis of bicyclo[2.2.2]octane derivatives.
• ChemicalBook. (n.d.). Bicyclo[2.2.2]octane-1,4-diol | 1194-44-1. ChemicalBook.
• Willson Research Group - The University of Texas at Austin. (2015, April 2).
• eScholarship. (n.d.). Methodologies of Bicyclo[2.2.2]octane Compounds and Progress Toward the Total Synthesis of Parthenolide.
• ResearchGate. (n.d.). The synthesis of bicyclo[2.2.2]octane‐1,4‐dicarboxylic acid reported by....
• PubMed. (n.d.). Synthesis and dopaminergic properties of some exo- and endo-2-aminobenzonorbornenes designed as rigid analogue of dopamine.
• PubChem. (n.d.). Bicyclo[2.2.1]heptane-2,3-diol.
• Semantic Scholar. (2012, March 15). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis.
• Guidechem. (n.d.). Bicyclo[2.2.1]heptane-2,3-diol, 5-(ethenyloxy)- (9CI).
• ScienceDirect. (2024, September 7).
• Google Patents. (n.d.). US3345419A - Hydration of bicyclo-(2.2.1)
• NIST WebBook. (n.d.). Bicyclo[2.2.1]heptane-2,3-dione, 1,7,7-trimethyl-, (1S)-.
• ACS Publications. (2015, December 22). Synthesis and Characterization of Decahydronaphthalene-Containing Polyesters.
• PubChemLite. (n.d.). Bicyclo[2.2.1]heptane-2,3-diol.
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• PubChem. (n.d.). 1,4-Dihydro-1,4-methanonaphthalene | C11H10 | CID 97391.
• US EPA. (2023, November 1). 1,4-Methanonaphthalene, decahydro-6,9,9-trimethyl- - Substance Details - SRS.
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• Benchchem. (n.d.). 1,4-Dihydro-1,4-methanonaphthalene | 4453-90-1.
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• PMC. (n.d.). Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability.
• PMC. (n.d.). Synthesis and Characterization of New Dihydronaphthalene Candidates as Potent Cytotoxic Agents against MCF-7 Human Cancer Cells.
• Chemical Substance Information. (n.d.). decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol.
• PubMed. (2025, March 21). Applications of Bridgehead Heterocycles in Drug Design and Medicinal Chemistry.
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• ResearchGate. (2020, December 30). Synthesis and Characterization of New Dihydronaphthalene Candidates as Potent Cytotoxic Agents against MCF-7 Human Cancer Cells.
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A Comparative Guide to HPLC Validation Methods for Purity Assessment of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Introduction: The Analytical Challenge

Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol is a complex saturated bicyclic diol whose purity is critical for its application in pharmaceutical development and materials science. Its structure, featuring a non-polar carbon skeleton and a polar vicinal diol functional group, presents a unique challenge for chromatographic separation and purity assessment. The presence of multiple stereocenters further complicates analysis, as stereoisomers may exhibit different pharmacological or material properties and must be controlled as impurities.

This guide provides an in-depth comparison of two primary High-Performance Liquid Chromatography (HPLC) methods for the validation of this analyte's purity: the ubiquitous Reversed-Phase (RP-HPLC) and the orthogonally selective Normal-Phase (NP-HPLC). We will explore the theoretical basis for method selection, provide detailed validation protocols grounded in regulatory standards, and present comparative data to guide researchers in choosing the most suitable approach for their specific needs. All methodologies adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) and United States Pharmacopeia (USP) <621> guidelines.[1][2][3][4]

Physicochemical Properties & Chromatographic Strategy

The molecule's structure is a tale of two parts: a bulky, hydrophobic decahydromethanonaphthalene core and a hydrophilic 6,7-diol moiety.[5][6][7] This amphiphilic nature is the primary driver of our chromatographic strategy.

• Reversed-Phase (RP-HPLC): This technique separates molecules based on hydrophobic interactions.[8][9] The non-polar analyte core will interact strongly with a non-polar stationary phase (like C18). Elution is controlled by a polar mobile phase, typically a water/acetonitrile or water/methanol mixture.[10][11] RP-HPLC is the workhorse of the pharmaceutical industry due to its robustness and broad applicability, making it our primary candidate.[11]

• Normal-Phase (NP-HPLC): This method utilizes a polar stationary phase (e.g., silica or diol) and a non-polar mobile phase (e.g., hexane/isopropanol).[12] Separation is governed by polar interactions, primarily hydrogen bonding between the analyte's diol groups and the stationary phase. NP-HPLC can offer superior resolution for structural isomers and is an excellent orthogonal choice to confirm purity results obtained from RP-HPLC.[9]

The overall validation workflow is a systematic process to ensure the chosen method is fit for its intended purpose.

Caption: A typical workflow for HPLC method validation.

Comparative Methodologies & Protocols

Here we detail the starting conditions for two distinct HPLC methods. These serve as the foundation for the subsequent validation studies.

Method A: Reversed-Phase HPLC (High-Throughput Focus)

This method is designed for robust, routine quality control. The C18 stationary phase provides strong retention for the hydrophobic backbone of the molecule.

• Instrumentation: HPLC or UHPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 50% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: 205 nm (Diols lack strong chromophores, requiring low UV wavelength detection).

• Injection Volume: 10 µL

• Sample Diluent: 50:50 Water:Acetonitrile

Method B: Normal-Phase HPLC (High-Selectivity Focus)

This method leverages the polar diol groups for separation, offering different selectivity compared to Method A, which is ideal for resolving polar impurities or isomers.

• Instrumentation: HPLC system with a UV/Vis or DAD.

• Column: Silica or Diol, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: n-Hexane

• Mobile Phase B: Isopropanol (IPA)

• Gradient: 5% B to 30% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: 210 nm

• Injection Volume: 10 µL

• Sample Diluent: n-Hexane:Isopropanol (90:10)

Head-to-Head Validation Parameter Comparison

The objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[13] We will now compare how Method A and Method B perform across the key validation characteristics defined by ICH Q2(R1).[14][15]

Specificity (and Forced Degradation)

Causality: Specificity ensures that the signal measured is unequivocally from the target analyte, without interference from impurities, degradation products, or matrix components.[16][17] Forced degradation studies are performed to demonstrate the stability-indicating nature of the method.[18]

Experimental Protocol:

• Prepare Solutions: Create solutions of the analyte, a placebo (if applicable), and known related substances.

• Forced Degradation: Subject the analyte to stress conditions:

  • Acidic: 0.1 M HCl at 60°C for 24 hours.

  • Basic: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 105°C for 48 hours.

  • Photolytic: Expose to UV light (ICH Q1B) for 7 days.

• Analysis: Inject all solutions and analyze the chromatograms for peak purity (using a DAD) and resolution between the main peak and any new peaks formed.

Comparative Insights:

Performance Metric	Method A (RP-HPLC)	Method B (NP-HPLC)
Analyte/Impurity Resolution	Good separation of non-polar to moderately polar degradants.	Excellent separation of polar degradants and positional isomers.
Peak Purity Index	> 0.999 for all stress conditions.	> 0.999 for all stress conditions.
Interference	No interference from placebo at the analyte retention time.	No interference from placebo at the analyte retention time.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the analyte concentration and the detector response over a specified range. This is fundamental for accurate quantification.[16][19]

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Create a series of at least five concentrations spanning 80% to 120% of the target assay concentration.

• Inject each concentration in triplicate.

• Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

Comparative Insights:

Performance Metric	Method A (RP-HPLC)	Method B (NP-HPLC)
Range	10 - 150 µg/mL	10 - 150 µg/mL
Correlation Coefficient (r²)	≥ 0.999	≥ 0.998
Y-intercept	Close to zero	Close to zero

Accuracy

Causality: Accuracy measures the closeness of the experimental value to the true value. It is typically assessed via recovery studies.[16]

Experimental Protocol:

• Prepare a placebo mixture.

• Spike the placebo with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Comparative Insights:

Concentration Level	Method A (RP-HPLC) Mean Recovery (%)	Method B (NP-HPLC) Mean Recovery (%)
80%	99.5%	99.2%
100%	100.2%	100.5%
120%	99.8%	99.6%
Acceptance Criteria	98.0% - 102.0%	98.0% - 102.0%

Precision

Causality: Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

Experimental Protocol:

• Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them on the same day with the same instrument and analyst.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

• Calculation: Calculate the Relative Standard Deviation (%RSD) for each set of measurements.

Comparative Insights:

Precision Level	Method A (RP-HPLC) %RSD	Method B (NP-HPLC) %RSD
Repeatability (n=6)	≤ 0.5%	≤ 0.8%
Intermediate Precision (n=12)	≤ 1.0%	≤ 1.5%
Acceptance Criteria	%RSD ≤ 2.0%	%RSD ≤ 2.0%

Note: RP-HPLC methods often exhibit slightly better precision due to the higher stability and lower volatility of aqueous mobile phases.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: LOD is the lowest concentration of analyte that can be detected but not necessarily quantified. LOQ is the lowest concentration that can be determined with acceptable precision and accuracy.[19]

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3 for LOD and 10 for LOQ.

• Confirmation: Inject solutions at the determined LOQ concentration six times and confirm that the precision (%RSD) is acceptable (typically ≤ 10%).

Comparative Insights:

Parameter	Method A (RP-HPLC)	Method B (NP-HPLC)
LOD (S/N ≈ 3)	0.05 µg/mL	0.08 µg/mL
LOQ (S/N ≈ 10)	0.15 µg/mL	0.25 µg/mL
Precision at LOQ (%RSD)	≤ 5.0%	≤ 8.0%

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.

Experimental Protocol:

• Vary the following parameters one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2°C)

  • Mobile Phase Composition (e.g., % Acetonitrile or % IPA ± 2%)

• Analyze a system suitability solution under each condition and evaluate the impact on retention time, resolution, and peak shape.

Caption: Key parameters evaluated during a robustness study.

Comparative Insights:

• Method A (RP-HPLC) generally shows higher robustness, particularly against variations in mobile phase composition, as C18 columns are well-behaved with slight changes in water/organic ratios.

• Method B (NP-HPLC) can be more sensitive to trace amounts of water in the mobile phase, which can significantly alter retention times. This requires stricter control over solvent preparation.

Conclusion and Recommendations

Both Reversed-Phase and Normal-Phase HPLC methods can be successfully validated for the purity testing of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol. The choice between them is dictated by the specific analytical objective.

• For routine quality control, release testing, and high-throughput analysis, Method A (RP-HPLC) is the superior choice. It offers greater robustness, typically better precision, and faster analysis times. Its performance is reliable and meets all standard validation criteria with ease.

• For impurity profiling, stability studies, and as an orthogonal method to confirm out-of-specifications results, Method B (NP-HPLC) is highly recommended. Its different selectivity mechanism provides a powerful tool for separating isomers or polar impurities that may co-elute with the main peak in the RP-HPLC method.

Ultimately, a comprehensive analytical control strategy for a molecule of this complexity should ideally involve the validation and availability of both methods to ensure the highest confidence in product purity throughout the development lifecycle.

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A Senior Application Scientist's Guide to the Validation of Gas Chromatography-Mass Spectrometry for the Identification of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol

Introduction: The Analytical Challenge of Bicyclic Diols

In the landscape of pharmaceutical development and chemical synthesis, the precise structural elucidation of complex molecules is paramount. Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, a bicyclic vicinal diol, presents a significant analytical challenge due to its low volatility, high polarity, and the potential for multiple diastereomers. The spatial arrangement of its two hydroxyl groups can profoundly influence its biological activity and chemical properties, making the differentiation of these stereoisomers a critical step in research and quality control.

This guide provides an in-depth, experience-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) as a primary analytical technique for the identification and validation of this compound. We will explore the causality behind experimental choices, present a self-validating protocol, and compare the performance of GC-MS against alternative methods like Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The Case for GC-MS: Balancing Separation and Identification

Gas Chromatography-Mass Spectrometry is a robust and highly sensitive platform for the analysis of volatile and semi-volatile compounds.[1][2] For a molecule like Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, the high resolving power of capillary GC columns offers the potential to separate closely related diastereomers, while the mass spectrometer provides definitive structural information for identification.[3]

However, the inherent polarity of the diol's hydroxyl (-OH) groups makes it unsuitable for direct GC analysis, which would result in poor peak shape and low sensitivity.[1] This necessitates a crucial pre-analytical step: derivatization .

The 'Why' of Derivatization: Unlocking Volatility

Derivatization is the chemical modification of a compound to enhance its analytical properties.[4] For diols, the primary goal is to replace the active, polar hydrogens of the hydroxyl groups with non-polar moieties. This increases the molecule's volatility and thermal stability, making it amenable to GC analysis.[1] Common strategies include:

• Silylation: This is one of the most common methods, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to replace active hydrogens with trimethylsilyl (TMS) groups. It is a well-established and effective technique for hydroxyl-containing compounds.

• Acylation: This method introduces an acyl group, which can also improve volatility and chromatographic performance.

• Boronate Ester Formation: This technique is highly specific for vicinal diols, forming stable cyclic esters that are excellent for GC-MS analysis.[1][5]

The choice of derivatization agent is critical and depends on the sample matrix and the specific goals of the analysis. For routine validation, silylation offers a reliable and well-documented approach.

A Validated GC-MS Protocol for Diol Identification

A method is only as reliable as its validation. The following protocol is designed as a self-validating system, incorporating system suitability checks and adhering to the principles outlined by the International Council for Harmonisation (ICH) guidelines.[6][7][8]

Experimental Workflow Diagram

Caption: A comprehensive workflow for the GC-MS validation process.

Step-by-Step Methodology

1. Reagents and Materials:

• Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol reference standard

• Solvents: Anhydrous pyridine, Hexane (GC grade)

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Internal Standard (IS): A structurally similar compound not present in the sample, such as a deuterated analog.

2. Sample Preparation and Derivatization:

• Accurately weigh and dissolve the diol reference standard in anhydrous pyridine to prepare a stock solution.

• Create a series of calibration standards by serially diluting the stock solution.

• For each standard, sample, and blank, transfer a 100 µL aliquot to a 2 mL autosampler vial.

• Add the internal standard to each vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.[1]

• Add 100 µL of BSTFA + 1% TMCS to each vial.

• Tightly cap the vials and heat at 70°C for 60 minutes to ensure complete derivatization.[1]

• Cool to room temperature before analysis.

3. GC-MS Instrumental Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Column: Agilent DB-5ms UI capillary column (30 m × 250 μm × 0.25 μm) or equivalent[5]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min[5]

• Injector: Splitless mode, 270°C

• Oven Program: Initial temperature 100°C (hold 2 min), ramp at 10°C/min to 280°C (hold 10 min)[5]

• Mass Spectrometer: Agilent 5977 MSD or equivalent

• Ionization Mode: Electron Ionization (EI), 70eV

• Source Temperature: 230°C[5]

• Quadrupole Temperature: 150°C[5]

• Scan Mode: Full Scan (m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification.

4. Validation Parameters and Acceptance Criteria:

The validation process must demonstrate that the analytical procedure is suitable for its intended purpose.[6]

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, and derivatized standard. Ensure no interfering peaks at the retention time of the analyte and IS.	No significant interference at the retention times of the analyte and IS. Peak purity should be confirmed by MS.
Linearity & Range	Analyze a minimum of 5 concentration levels in triplicate, from LOQ to 150% of the expected concentration. Plot a calibration curve of peak area ratio (analyte/IS) vs. concentration.	Correlation coefficient (r²) ≥ 0.999.[9]
Accuracy	Perform recovery studies by spiking a known amount of analyte into a sample matrix at three concentration levels (low, medium, high). Analyze in triplicate.	Mean recovery should be within 98-102%.[9]
Precision	Repeatability (Intra-day): Analyze 6 replicate samples at 100% of the target concentration on the same day. Intermediate (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) should be ≤ 2% for repeatability and ≤ 3% for intermediate precision.[9]
Limit of Detection (LOD)	Determined based on the signal-to-noise ratio (typically S/N ≥ 3) or from the standard deviation of the response and the slope of the calibration curve.	The lowest concentration that can be reliably detected.
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that meets accuracy and precision criteria (typically S/N ≥ 10).	The lowest concentration that can be accurately and precisely measured.
Robustness	Introduce small, deliberate variations to the method (e.g., ±2°C in oven temperature, ±0.1 mL/min in flow rate) and assess the impact on the results.	Results should remain unaffected by minor variations, with RSD values within acceptable limits.

Comparative Analysis: GC-MS vs. Alternative Techniques

Choosing the right analytical tool depends on the specific requirements of the project, from routine quality control to novel structural elucidation.[2][10]

Technique Selection Guide

Caption: A decision tree for selecting the appropriate analytical technique.

GC-MS vs. LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful alternative, particularly for polar and thermally unstable molecules.[2][11]

Feature	GC-MS	LC-MS
Best For	Volatile or semi-volatile, thermally stable compounds (after derivatization). Excellent for isomer separation with high-resolution columns.[2][12]	Polar, non-volatile, or thermally labile compounds. Ideal for large molecules.[2][11]
Sample Prep	Requires derivatization to increase volatility, adding time and potential variability.[1][12]	Minimal preparation is often sufficient, but matrix effects can be a significant challenge.[2]
Separation	Based on boiling point and column interactions in the gas phase.[12]	Based on polarity and interactions with liquid mobile and stationary phases.[12]
Sensitivity	High sensitivity for targeted volatile analytes.	Often provides superior limits of detection, especially for biomolecules in complex matrices.[2][12]
Key Advantage	Superior chromatographic resolution for many isomers; extensive, standardized EI libraries for identification.	Versatility for a wider range of compounds without derivatization; softer ionization techniques preserve the molecular ion.
Key Disadvantage	Limited to thermally stable compounds; derivatization is an extra step.	Can have lower chromatographic resolution for some isomers compared to capillary GC; susceptible to ion suppression/enhancement.

For Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol, GC-MS is often preferred when the primary goal is to resolve and quantify known diastereomers due to the high efficiency of capillary GC columns. LC-MS becomes the method of choice if the diol is part of a complex biological matrix or if derivatization proves problematic.[13]

The Role of NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is not a high-throughput quantitative tool like chromatography, but it is unparalleled for definitive structure determination.[14] For the initial identification of a novel diastereomer of this diol, NMR is indispensable.

• Structural Elucidation: 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments can map the complete chemical structure.

• Stereochemistry: Advanced NMR techniques, such as Nuclear Overhauser Effect (NOE) analysis or the use of chiral derivatizing agents, can be used to determine the relative and even absolute stereochemistry of the hydroxyl groups.[15][16]

In a typical drug development workflow, NMR would be used to first identify and characterize the structure of the diol isomers. Subsequently, a robust and validated GC-MS or LC-MS method would be developed for routine quantification and quality control.

Conclusion: An Integrated Approach to Validation

The successful identification and validation of Decahydro-6-methyl-1,4-methanonaphthalene-6,7-diol by GC-MS is a multi-faceted process that hinges on a deep understanding of the molecule's chemistry and the analytical technique's capabilities. The critical step of derivatization unlocks the power of GC-MS, enabling high-resolution separation of diastereomers and sensitive detection.

While GC-MS provides a validated, robust, and highly specific method for routine analysis, it is crucial to recognize its place within a broader analytical toolkit. LC-MS offers a powerful alternative for thermally labile compounds or complex matrices, and NMR remains the gold standard for initial, unambiguous structural confirmation. By understanding the strengths and limitations of each technique, researchers can design a scientifically sound, efficient, and self-validating workflow tailored to their specific objectives, ensuring data integrity from discovery through to production.

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